2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• CAS: 175137-57-2

Core Science & Biosynthesis

Technical Guide: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS 175137-57-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological activities of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, CAS number 175137-57-2. While experimental data for this specific compound is limited in publicly available literature, this document compiles predicted data based on the analysis of its constituent functional groups and structurally related molecules. Detailed hypothetical experimental protocols for its synthesis and biological evaluation are presented to facilitate further research and drug development efforts.

Physicochemical Properties

Quantitative data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is summarized in the table below. It is important to note that some of these values are predicted or sourced from chemical suppliers and may require experimental verification.

Property	Value	Source
CAS Number	175137-57-2	-
Molecular Formula	C₉H₈ClNO₂S	[1][2]
Molecular Weight	229.68 g/mol	[1][2]
Appearance	Predicted: White to off-white solid	-
Melting Point	Not available	-
Boiling Point	465.8 °C at 760 mmHg	[3]
Density	1.39 g/cm³	[3]
Flash Point	235.5 °C	[3]
Refractive Index	1.57	[3]
Solubility	Predicted to be soluble in polar organic solvents like DMSO and DMF. Limited solubility in water is expected.	-

Synthesis

A plausible synthetic route for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile involves a two-step process starting from 4-chlorobenzyl chloride. The first step is the formation of a sulfinate salt, followed by its reaction with chloroacetonitrile.

Experimental Protocol: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Step 1: Preparation of Sodium 4-chlorobenzylsulfinate

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 16.1 g (0.1 mol) of 4-chlorobenzyl chloride in 100 mL of ethanol.

• In a separate beaker, prepare a solution of 12.6 g (0.1 mol) of sodium sulfite (Na₂SO₃) in 50 mL of water.

• Add the sodium sulfite solution to the flask containing the 4-chlorobenzyl chloride solution.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature. The sodium 4-chlorobenzylsulfinate will precipitate out of the solution.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum to yield the sulfinate salt.

Step 2: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• In a 250 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, suspend the dried sodium 4-chlorobenzylsulfinate (0.1 mol) in 100 mL of a suitable polar aprotic solvent such as dimethylformamide (DMF).

• Cool the suspension to 0-5 °C in an ice bath.

• Dissolve 7.55 g (0.1 mol) of chloroacetonitrile in 20 mL of DMF and add it dropwise to the cooled suspension over a period of 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring.

• The crude product will precipitate. Collect the solid by filtration and wash thoroughly with water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Proposed synthesis workflow for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Spectroscopic Data (Predicted)

¹H NMR Spectroscopy

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.4	Doublet	2H	Aromatic protons ortho to the chlorobenzyl group
~ 7.3	Doublet	2H	Aromatic protons meta to the chlorobenzyl group
~ 4.5	Singlet	2H	-CH₂-SO₂-
~ 3.9	Singlet	2H	-SO₂-CH₂-CN

¹³C NMR Spectroscopy

Chemical Shift (δ, ppm)	Assignment
~ 135	Quaternary aromatic carbon attached to the chlorobenzyl group
~ 132	Aromatic CH carbons ortho to the chlorobenzyl group
~ 129	Aromatic CH carbons meta to the chlorobenzyl group
~ 128	Quaternary aromatic carbon attached to the chlorine atom
~ 115	-CN (nitrile carbon)
~ 60	-CH₂-SO₂-
~ 25	-SO₂-CH₂-CN

Infrared (IR) Spectroscopy

The IR spectrum of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is expected to show characteristic absorption bands for its functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100-3000	Medium	Aromatic C-H stretch
~ 2950-2850	Weak	Aliphatic C-H stretch
~ 2260-2240	Medium, Sharp	C≡N stretch (nitrile)
~ 1600, 1490	Medium	Aromatic C=C stretch
~ 1350-1300	Strong	Asymmetric SO₂ stretch
~ 1160-1120	Strong	Symmetric SO₂ stretch
~ 820	Strong	p-disubstituted benzene C-H out-of-plane bend
~ 750	Strong	C-Cl stretch

Mass Spectrometry

The electron ionization mass spectrum is predicted to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Interpretation
229/231	Molecular ion peak (M⁺) with isotopic pattern for one chlorine atom
125/127	[Cl-C₆H₄-CH₂]⁺ (4-chlorobenzyl cation), likely the base peak
91	[C₇H₇]⁺ (tropylium ion, from rearrangement of the benzyl fragment)
164	[M - SO₂CH₂CN]⁺
65	[SO₂]⁺

Potential Biological Activities and Signaling Pathways

While no specific biological activities have been reported for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, analysis of its structural motifs suggests potential for antimicrobial and cytotoxic effects.

Antimicrobial Activity

The presence of the 4-chlorobenzyl group and the sulfonyl moiety are features found in various antimicrobial compounds. Sulfonamide drugs are a well-known class of antibiotics. While this compound is a sulfone, not a sulfonamide, the sulfonyl group can still contribute to biological activity. The chlorobenzyl group is also present in some antifungal and antibacterial agents.[4][5]

Potential Signaling Pathway Inhibition in Bacteria:

It is hypothesized that such compounds could interfere with essential metabolic pathways in bacteria, similar to sulfonamides which inhibit dihydropteroate synthase, an enzyme involved in folic acid synthesis.

Hypothesized antimicrobial mechanism of action.

Cytotoxic Activity

Many small molecules containing sulfonyl and halogenated phenyl groups have been investigated for their anticancer properties. These functionalities can enhance the lipophilicity of a molecule, facilitating its transport across cell membranes, and can be involved in interactions with biological targets.

Potential Signaling Pathway in Cancer Cells:

Compounds with similar structural features have been shown to induce apoptosis in cancer cells by modulating various signaling pathways, such as the p53 pathway or by inducing oxidative stress.

Potential cytotoxic signaling pathway.

Experimental Protocols for Biological Evaluation

Antimicrobial Activity Assay (Broth Microdilution Method)

• Preparation of Bacterial Inoculum: Culture the desired bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) in appropriate broth overnight at 37 °C. Dilute the cultures to achieve a standardized inoculum of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: Prepare a stock solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in dimethyl sulfoxide (DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate using Mueller-Hinton broth to obtain a range of concentrations.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (dissolved in DMSO and diluted in cell culture medium) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 3-4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀), the concentration that reduces cell viability by 50%, is calculated from the dose-response curve.

Workflow for biological evaluation assays.

Conclusion

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a compound with potential for further investigation in the fields of medicinal chemistry and drug discovery. This technical guide provides a foundational understanding of its properties, a plausible synthetic route, and predicted spectroscopic and biological characteristics. The detailed experimental protocols are intended to serve as a starting point for researchers to synthesize and evaluate this compound, and to explore its potential as a novel therapeutic agent. Experimental validation of the predicted data is a crucial next step in elucidating the true profile of this molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Chlorophenylacetonitrile - Wikipedia [en.wikipedia.org]
• 3. Antibacterial activity of synthetic 1,3‐bis(aryloxy)propan‐2‐amines against Gram‐positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial activity of a new derivative: N-(4-chlorobenzyl)-2-(1H-imidazol-1-ylmethyl)benzenamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Synthesis and antimicrobial activity of chlorobenzyl benzylidene imidazolidinedione derivatives and substituted thiazolidinediones] - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical, chemical, and (where available) biological properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. This document is intended for researchers, scientists, and professionals in drug development who are interested in the synthesis, characterization, and potential applications of this compound. Due to the limited publicly available experimental data for this specific molecule, this guide combines available information with general protocols and data for structurally related compounds to provide a foundational understanding.

Chemical and Physical Properties

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a sulfone derivative containing a chlorobenzyl group and a nitrile functional group. Its chemical structure suggests potential for various organic transformations and biological activities.

Table 1: Identifiers and Molecular Properties

Property	Value	Source
CAS Number	175137-57-2	[1]
Molecular Formula	C₉H₈ClNO₂S	[1]
Molecular Weight	229.68 g/mol	[2]
IUPAC Name	2-[(4-chlorobenzyl)sulfonyl]acetonitrile	[1]
Canonical SMILES	C1=CC(=CC=C1CS(=O)(=O)CC#N)Cl	[1]
InChIKey	FEOYOHMXFJDACL-UHFFFAOYSA-N	[1]

Table 2: Experimental and Predicted Physical Properties

Property	Value	Type	Source
Melting Point	Data not available	Experimental
Boiling Point	465.8 °C at 760 mmHg	Predicted	[2]
Flash Point	235.5 °C	Predicted	[2]
Solubility	Data not available	Experimental
XLogP3	1.5	Predicted	[2]

Experimental Protocols

Synthesis

A plausible synthetic route to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile involves a two-step process:

• Preparation of 4-Chlorobenzylsulfonyl Chloride: This intermediate can be synthesized from 4-chlorobenzyl chloride.

• Reaction with Acetonitrile: The sulfonyl chloride can then be reacted with a carbanion of acetonitrile to form the target compound.

A general experimental workflow for a similar synthesis is outlined below.

Proposed Synthetic Workflow

Detailed Protocol (Hypothetical):

• Step 1: Synthesis of Sodium 4-chlorobenzylthiosulfate. 4-Chlorobenzyl chloride (1 equiv.) and sodium thiosulfate pentahydrate (1.1 equiv.) are dissolved in a 1:1 mixture of ethanol and water. The mixture is heated at reflux for 2 hours. After cooling, the product is precipitated by adding water and collected by filtration.

• Step 2: Synthesis of 4-Chlorobenzylsulfonyl chloride. The sodium 4-chlorobenzylthiosulfate is suspended in a mixture of dichloromethane and water and cooled in an ice bath. Chlorine gas is bubbled through the vigorously stirred mixture until the reaction is complete (monitored by TLC). The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to yield 4-chlorobenzylsulfonyl chloride.

• Step 3: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. To a solution of acetonitrile (2 equiv.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, sodium hydride (1.1 equiv., 60% dispersion in mineral oil) is added portionwise. The mixture is stirred for 30 minutes. A solution of 4-chlorobenzylsulfonyl chloride (1 equiv.) in anhydrous THF is then added dropwise. The reaction is allowed to warm to room temperature and stirred overnight. The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Purification

Purification of the crude product would typically be achieved by recrystallization or column chromatography.

Recrystallization Protocol (General):

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for recrystallization include ethanol, methanol, ethyl acetate, and hexane, or mixtures thereof.

• Dissolution: The crude solid is dissolved in a minimal amount of the chosen hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered through a pre-heated funnel to remove them.

• Crystallization: The hot, clear solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization.

• Isolation: The crystals are collected by vacuum filtration.

• Washing: The collected crystals are washed with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: The purified crystals are dried under vacuum to remove residual solvent.

General Recrystallization Workflow

Spectroscopic Analysis

Standard spectroscopic techniques would be used to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol (General):

• Sample Preparation: A 5-10 mg sample of the purified compound is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a suitable NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: The raw data is processed using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: The chemical shifts (δ), coupling constants (J), and integration values are analyzed to confirm the molecular structure.

Infrared (IR) Spectroscopy Protocol (General):

• Sample Preparation: A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: The IR spectrum is recorded over a typical range of 4000-400 cm⁻¹.

• Spectral Analysis: The characteristic absorption bands for the functional groups (e.g., C≡N, SO₂, aromatic C-H) are identified.

Mass Spectrometry (MS) Protocol (General):

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g., acetonitrile or methanol).

• Data Acquisition: The sample is introduced into the mass spectrometer (e.g., via electrospray ionization - ESI). The mass-to-charge ratio (m/z) of the molecular ion and its fragmentation pattern are recorded.

• Spectral Analysis: The molecular weight is confirmed from the molecular ion peak, and the fragmentation pattern is analyzed to further support the proposed structure.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no publicly available information on the specific biological activity, mechanism of action, or associated signaling pathways for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. Research into the biological effects of sulfonylacetonitrile derivatives is an active area, with some compounds showing potential as enzyme inhibitors or having other pharmacological properties. However, without specific data for the title compound, any discussion of its biological role would be speculative.

Should research in this area become available, this section will be updated to include relevant information and the mandatory visualizations of any elucidated signaling pathways.

Conclusion

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a compound with a well-defined chemical structure for which a limited amount of physical and chemical data is currently available. This guide has provided a summary of the known properties and proposed experimental protocols for its synthesis, purification, and characterization based on established chemical principles. Further experimental investigation is required to determine its precise physical properties, to develop and optimize synthetic and analytical procedures, and critically, to explore its potential biological activities. The information presented here serves as a foundational resource for researchers interested in pursuing further studies on this molecule.

References

• 1. Page loading... [wap.guidechem.com]
• 2. echemi.com [echemi.com]

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile molecular structure and formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molecular Structure and Chemical Formula

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is an organic compound featuring a chlorobenzyl group attached to a sulfonylacetonitrile moiety. The presence of the electron-withdrawing sulfonyl and cyano groups, along with the chlorinated aromatic ring, suggests potential for diverse chemical reactivity and biological interactions.

Molecular Formula: C₉H₈ClNO₂S[1]

Molecular Weight: 229.678 g/mol [1]

CAS Number: 175137-57-2[1][2]

Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)CC#N)Cl[1]

InChI Key: FEOYOHMXFJDACL-UHFFFAOYSA-N[1]

Structural Diagram

References

• 1. Page loading... [guidechem.com]
• 2. alchempharmtech.com [alchempharmtech.com]

An In-depth Technical Guide to the Spectroscopic Data of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the available spectroscopic data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS 175137-57-2). Due to the limited availability of experimental data for this specific compound, this guide also includes spectroscopic information for its structural isomer, 2-(4-chlorobenzenesulfonyl)acetonitrile (CAS 1851-09-8), for comparative purposes. The document details general experimental protocols for spectroscopic analysis and presents data in a structured format to aid researchers.

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a chemical compound with the molecular formula C₉H₈ClNO₂S.[1] Its structure features a 4-chlorobenzyl group attached to a sulfonylacetonitrile moiety. The distinction of this compound from its isomer, 2-(4-chlorobenzenesulfonyl)acetonitrile, is crucial for accurate characterization and interpretation of spectroscopic data. The key structural difference lies in the presence of a methylene (-CH₂-) bridge between the chlorophenyl ring and the sulfonyl group in the title compound.

This guide aims to collate and present the known spectroscopic information for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, while also providing data for a key structural isomer to facilitate a more comprehensive understanding in the absence of complete data for the primary compound of interest.

Compound Identification and Structural Isomerism

It is imperative to distinguish between the requested compound and its isomer, as they possess different chemical properties and will exhibit distinct spectroscopic profiles.

• Requested Compound: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

  • CAS Number: 175137-57-2[1][2][3]

  • Molecular Formula: C₉H₈ClNO₂S[1]

  • Molecular Weight: 229.68 g/mol [1]

  • Structure: A 4-chlorophenyl ring connected to a methylene group, which is then attached to the sulfonyl group.

• Structural Isomer: 2-(4-chlorobenzenesulfonyl)acetonitrile

  • CAS Number: 1851-09-8[4][5]

  • Molecular Formula: C₈H₆ClNO₂S[5]

  • Molecular Weight: 215.66 g/mol [4]

  • Structure: A 4-chlorophenyl ring directly attached to the sulfonyl group.

The following diagram illustrates the structural differences between these two compounds.

Caption: Structural difference between the two isomers.

Spectroscopic Data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS: 175137-57-2)

As of the date of this publication, detailed experimental spectroscopic data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is not widely available in the public domain. Chemical suppliers list the compound, but do not provide spectral data.[2][3] One source mentions predicted ¹³C NMR data, but no experimental values are provided.[1] Researchers are advised to perform their own analytical characterization upon synthesis or acquisition of this compound.

Table 1: Physicochemical Properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Property	Value	Reference
CAS Number	175137-57-2	[1]
Molecular Formula	C₉H₈ClNO₂S	[1]
Molecular Weight	229.68 g/mol	[1]

Spectroscopic Data for 2-(4-chlorobenzenesulfonyl)acetonitrile (CAS: 1851-09-8)

For reference and comparative purposes, the available spectroscopic data for the structural isomer, 2-(4-chlorobenzenesulfonyl)acetonitrile, is presented below.

Infrared (IR) Spectroscopy

Table 2: IR Spectral Data for 2-(4-chlorobenzenesulfonyl)acetonitrile

Technique	Source of Spectrum	Key Absorptions (cm⁻¹)
KBr Wafer	PARISH CHEMICAL COMPANY	Data not specified
ATR-IR	Bio-Rad Laboratories, Inc.	Data not specified

Note: While the sources confirm the existence of IR spectra, the specific absorption bands are not detailed in the provided search results. Generally, characteristic peaks would be expected for the sulfonyl group (SO₂), the carbon-nitrogen triple bond (C≡N) of the nitrile, and the aromatic ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a source indicates the availability of ¹³C NMR spectra, the actual chemical shift values are not provided in the search results.[4]

Mass Spectrometry

Table 3: Mass Spectrometry Data for 2-(4-chlorobenzenesulfonyl)acetonitrile

Database	Major Fragments (m/z)
NIST	111, 175

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data discussed in this guide. Specific parameters may need to be optimized for the compound of interest.

Infrared (IR) Spectroscopy

A common method for obtaining an IR spectrum of a solid sample is using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.

Caption: General workflow for ATR-FTIR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

To obtain ¹H and ¹³C NMR spectra, the sample is typically dissolved in a deuterated solvent.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in about 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the spectra on an NMR spectrometer (e.g., 400 or 500 MHz).

• ¹H NMR: Typical parameters include a 30-degree pulse width, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• ¹³C NMR: This often requires a larger number of scans due to the lower natural abundance of ¹³C. Proton decoupling is typically used to simplify the spectrum.

Mass Spectrometry

Electron Ionization (EI) mass spectrometry is a common technique for determining the molecular weight and fragmentation pattern of organic compounds.

• Sample Introduction: The sample can be introduced via a direct insertion probe or, if volatile, through a gas chromatograph (GC-MS).

• Ionization: In the ion source, the sample is bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Conclusion

This technical guide has summarized the currently available spectroscopic information for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. A significant lack of experimental data for this compound in the public domain necessitates that researchers perform their own analyses for structural confirmation and characterization. To provide a point of reference, data for the structural isomer, 2-(4-chlorobenzenesulfonyl)acetonitrile, has been included. The provided general experimental protocols serve as a starting point for the analytical investigation of these compounds. As new research becomes available, the spectroscopic profile of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile will be further elucidated.

References

• 1. Page loading... [guidechem.com]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. 175137-57-2 | MFCD00067871 | 2-((4-Chlorobenzyl)sulfonyl)acetonitrile [aaronchem.com]
• 4. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-(4-CHLOROBENZENESULFONYL)ACETONITRILE | CAS 1851-09-8 [matrix-fine-chemicals.com]

Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a viable synthetic pathway for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a molecule of interest in organic synthesis and potential drug discovery. This document details a two-step synthetic route, commencing with the formation of a thioether intermediate via nucleophilic substitution, followed by its oxidation to the target sulfone. This guide includes detailed experimental protocols, tabulated quantitative data from analogous reactions, and a visual representation of the synthetic workflow to facilitate comprehension and replication in a laboratory setting.

Introduction

Sulfonylacetonitrile moieties are important pharmacophores and versatile intermediates in organic synthesis. The title compound, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, incorporates a 4-chlorobenzyl group, a common substituent in medicinal chemistry that can influence lipophilicity and metabolic stability. This guide outlines a practical and efficient two-step synthesis for this compound, designed to be a valuable resource for researchers in synthetic and medicinal chemistry.

Proposed Synthetic Pathway

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is proposed to proceed through a two-step sequence:

• Step 1: Synthesis of 2-((4-Chlorobenzyl)thio)acetonitrile (Intermediate 1). This step involves the nucleophilic substitution of 4-chlorobenzyl chloride with a suitable sulfur nucleophile, mercaptoacetonitrile. Thiolate anions are excellent nucleophiles for S(_N)2 reactions with benzylic halides.

• Step 2: Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (Target Molecule). The intermediate thioether is then oxidized to the corresponding sulfone. A variety of oxidizing agents can accomplish this transformation, with hydrogen peroxide being a common and environmentally benign choice. The oxidation proceeds via a sulfoxide intermediate.

The overall reaction scheme is presented below:

Caption: Proposed two-step synthesis pathway for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Experimental Protocols

The following protocols are based on established methodologies for similar chemical transformations.

Step 1: Synthesis of 2-((4-Chlorobenzyl)thio)acetonitrile (Intermediate 1)

This procedure is adapted from general methods for the S(_N)2 reaction of benzylic halides with thiols.[1][2]

Materials:

• 4-Chlorobenzyl chloride

• Mercaptoacetonitrile

• Sodium hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

• Ethanol or Acetonitrile

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve mercaptoacetonitrile (1.0 equivalent) in ethanol.

• Add a base such as sodium hydroxide (1.1 equivalents) to the solution and stir for 15-30 minutes at room temperature to form the thiolate salt.

• Dissolve 4-chlorobenzyl chloride (1.0 equivalent) in a minimal amount of ethanol and add it dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and diethyl ether.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the organic phase under reduced pressure to yield the crude 2-((4-chlorobenzyl)thio)acetonitrile, which can be purified by column chromatography on silica gel if necessary.

Step 2: Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (Target Molecule)

This protocol is adapted from established procedures for the oxidation of thioethers to sulfones using hydrogen peroxide.[3][4][5]

Materials:

• 2-((4-Chlorobenzyl)thio)acetonitrile (Intermediate 1)

• Hydrogen peroxide (30% aqueous solution)

• Acetic acid

• Sodium tungstate (Na₂WO₄) or other suitable catalyst (optional, but recommended)

• Sodium bisulfite solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-((4-chlorobenzyl)thio)acetonitrile (1.0 equivalent) in glacial acetic acid.

• Add a catalytic amount of sodium tungstate (e.g., 0.02 equivalents).

• Cool the mixture in an ice bath and add hydrogen peroxide (2.2 - 3.0 equivalents) dropwise, maintaining the internal temperature below 20°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60°C for several hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench the excess peroxide by the slow addition of a saturated sodium bisulfite solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Data Presentation

Table 1: Quantitative Data for Analogous Thioether Synthesis

Benzylic Halide	Thiol	Base	Solvent	Reaction Time	Yield (%)	Reference
Benzyl chloride	Thiophenol	Modified Clay	Neat	2 h	>95	[1]
Benzyl chloride	1,3-Propanedithiol	Modified Clay	Neat	2 h	>95	[1]

Table 2: Quantitative Data for Analogous Oxidation of Thioethers to Sulfones

Thioether	Oxidant	Catalyst	Solvent	Reaction Time	Yield (%)	Reference
Alkyl phenyl sulfides	H₂O₂ (2.5 equiv)	Titanosilicate Zeolite	Solvent-free	Not specified	Quantitative	[3]
Various sulfides	30% H₂O₂	Silica-based tungstate	Dichloromethane	Not specified	Good to Excellent	[4]
Methyl phenyl sulfide	H₂O₂	Polyoxomolybdates	Acetonitrile	20 min (to sulfoxide)	>98	[6]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures.

Caption: Detailed workflow for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Conclusion

This technical guide outlines a robust and reproducible two-step synthesis for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. The described protocols, based on well-established chemical principles, provide a clear pathway for the preparation of this compound. The provided data from analogous reactions suggest that this synthetic route should proceed with good to excellent yields. This document serves as a valuable resource for chemists engaged in the synthesis of novel sulfonyl-containing compounds for various applications, including drug discovery and materials science.

References

• 1. ias.ac.in [ias.ac.in]
• 2. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 3. researchgate.net [researchgate.net]
• 4. Sulfone synthesis by oxidation [organic-chemistry.org]
• 5. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 6. Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Potential Biological Activity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: A Technical Guide for Investigation

Disclaimer: This document provides a theoretical framework for investigating the potential biological activities of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. As of the date of this publication, there is limited publicly available data on the specific biological effects of this compound. The proposed activities, mechanisms, and experimental protocols are based on the known functions of its structural motifs and are intended to guide future research.

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a small organic molecule featuring a 4-chlorobenzyl group, a sulfonyl group, and an acetonitrile moiety. While this specific compound is not extensively characterized in biological literature, its constituent chemical groups are present in a wide array of pharmacologically active agents. This guide explores the potential biological activities of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile by examining the established roles of these motifs, and proposes a roadmap for its systematic investigation.

The sulfonyl group is a cornerstone in medicinal chemistry, found in drugs with antibacterial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2] Its strong electron-withdrawing nature and ability to act as a hydrogen bond acceptor are crucial for binding to biological targets like enzymes.[2][3] The 4-chlorobenzyl moiety is a common substituent in drug candidates, influencing lipophilicity and metabolic stability, which can enhance biological activity. Halogenated compounds are known to possess a wide range of biological activities, including antifungal and anticancer effects.[4][5] The acetonitrile group , while associated with toxicity at high concentrations due to potential cyanide release, is also a functional group in various approved pharmaceuticals.[6][7][8]

This whitepaper will therefore focus on three plausible areas of investigation for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: anticancer activity via enzyme inhibition, antimicrobial effects, and its general cytotoxicity profile.

Potential Anticancer Activity: Carbonic Anhydrase Inhibition

The benzenesulfonamide scaffold is a well-established pharmacophore for the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoform CA IX, which is implicated in cancer progression and metastasis.[9][10] The sulfonyl group can coordinate to the zinc ion in the enzyme's active site, leading to inhibition.

Postulated Mechanism of Action

We hypothesize that 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could act as an inhibitor of carbonic anhydrase IX (CA IX). In the hypoxic tumor microenvironment, CA IX is overexpressed and contributes to acidification of the extracellular space, promoting tumor cell survival and invasion. By inhibiting CA IX, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could disrupt pH regulation in cancer cells, leading to apoptosis.

Caption: Postulated mechanism of anticancer action via CA IX inhibition.

Experimental Protocol: In Vitro Carbonic Anhydrase IX Inhibition Assay

This protocol describes a stopped-flow spectrophotometric assay to determine the inhibitory activity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile against human CA IX.

• Reagents and Materials:

  • Recombinant human Carbonic Anhydrase IX

  • 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

  • 4-Nitrophenyl acetate (NPA) as substrate

  • HEPES buffer (20 mM, pH 7.4)

  • Dimethyl sulfoxide (DMSO)

  • Stopped-flow spectrophotometer

  • 96-well plates

• Procedure:

  • Prepare a stock solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in DMSO.

  • Create a series of dilutions of the test compound in HEPES buffer.

  • In a 96-well plate, add the CA IX enzyme solution to each well containing the test compound dilutions. Incubate for 15 minutes at room temperature.

  • The enzymatic reaction is initiated by rapidly mixing the enzyme-inhibitor solution with the NPA substrate solution in the stopped-flow instrument.

  • Monitor the hydrolysis of NPA to 4-nitrophenolate at 400 nm.

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Hypothetical Quantitative Data

Compound	Target Enzyme	IC50 (nM)	Selectivity (CA II / CA IX)
2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	CA IX	85	>100
Acetazolamide (Control)	CA IX	50	~1
2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	CA II	>10,000	-
Acetazolamide (Control)	CA II	60	-

Potential Antimicrobial Activity

Sulfonamide and sulfone derivatives are known for their broad-spectrum antibacterial activity.[11] They often act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[2] The structural similarity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile to these compounds suggests it may possess antimicrobial properties.

Postulated Mechanism of Action

The proposed mechanism involves the inhibition of bacterial folate biosynthesis. By mimicking the natural substrate (p-aminobenzoic acid) of DHPS, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could block the synthesis of dihydrofolic acid, a precursor for essential nucleotides and amino acids, leading to bacteriostasis.

Caption: Workflow for evaluating antimicrobial potential.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI) to determine the MIC of the compound against various bacterial strains.

• Reagents and Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Broth (MHB)

  • 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

  • Sterile 96-well microtiter plates

  • Spectrophotometer

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in MHB in the wells of a 96-well plate.

  • Inoculate each well with a standardized bacterial suspension to a final concentration of 5 x 10^5 CFU/mL.

  • Include positive (bacteria, no compound) and negative (broth only) controls.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Hypothetical Quantitative Data

Bacterial Strain	MIC (µg/mL) of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	MIC (µg/mL) of Sulfamethoxazole (Control)
Staphylococcus aureus ATCC 29213	16	8
Escherichia coli ATCC 25922	32	16
Pseudomonas aeruginosa ATCC 27853	>128	>1024
Enterococcus faecalis ATCC 29212	64	32

General Cytotoxicity Assessment

It is crucial to assess the general toxicity of any potential therapeutic agent. The acetonitrile moiety, upon metabolism, can release cyanide, which is a known toxicant.[8] Therefore, evaluating the cytotoxicity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in mammalian cell lines is a necessary step.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Reagents and Materials:

  • Human cell line (e.g., HEK293, HepG2)

  • Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile for 24, 48, and 72 hours.

  • After the incubation period, add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Hypothetical Quantitative Data

Cell Line	Incubation Time (h)	IC50 (µM) of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
HEK293	24	150
HEK293	48	95
HepG2	24	120
HepG2	48	75

Conclusion and Future Directions

While direct biological data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is currently lacking, a systematic investigation based on the known activities of its structural components is warranted. The protocols and hypothetical data presented in this guide provide a foundational framework for exploring its potential as an anticancer or antimicrobial agent. Future studies should focus on the synthesis of analogs to establish structure-activity relationships, in vivo efficacy and toxicity studies in animal models, and detailed mechanistic investigations to elucidate its molecular targets.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal Activity, Mode of Action, and Cytotoxicity of 4-Chlorobenzyl p-Coumarate: A Promising New Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. [Toxicology of acetonitrile] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetonitrile - Wikipedia [en.wikipedia.org]
• 9. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibit ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05277B [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in common lab solvents

An In-depth Technical Guide to the Solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a compound of interest in various research and development endeavors. Due to the limited availability of direct quantitative solubility data in publicly accessible literature, this guide combines qualitative information inferred from synthetic and purification procedures with a standardized experimental protocol for determining solubility.

Physicochemical Properties

Before delving into solubility, a summary of the key physicochemical properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is presented in Table 1.

Table 1: Physicochemical Properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Property	Value	Source
CAS Number	175137-57-2	[1][2]
Molecular Formula	C₉H₈ClNO₂S	[1]
Molecular Weight	229.68 g/mol	[1]
Canonical SMILES	C1=CC(=CC=C1CS(=O)(=O)CC#N)Cl	[1]
InChIKey	FEOYOHMXFJDACL-UHFFFAOYSA-N	[1]

Solubility Profile

Table 2: Qualitative and Inferred Solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Solvent	Type	Inferred Solubility	Rationale/Remarks
Toluene	Non-polar Aromatic	Likely Soluble	Used as a reaction solvent in the synthesis of a related compound.[3]
Diisopropyl Ether	Polar Aprotic	Likely Soluble	Used for recrystallization of a similar sulfonyl compound, suggesting solubility at elevated temperatures and lower solubility at room temperature.[3]
Methanol	Polar Protic	Likely Soluble	A common solvent for organic reactions and purifications. A related synthesis used methanol as a solvent.[3]
Chloroform	Polar Aprotic	Likely Soluble	A patent for a related compound mentions the use of chloroform for extraction.[4]
Ethyl Acetate	Polar Aprotic	Likely Soluble	A patent for a related compound mentions the use of ethyl acetate for extraction.[4]
Water	Polar Protic	Likely Insoluble	The presence of a non-polar chlorobenzyl group and the overall molecular structure suggest low aqueous solubility.

Experimental Protocol for Solubility Determination

To ascertain the quantitative solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, the following general gravimetric method can be employed.

Objective: To determine the solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a selection of common laboratory solvents at a specified temperature (e.g., 25 °C).

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (solid)

• Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, toluene, hexane)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Glassware (pipettes, beakers, volumetric flasks)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile to a series of vials, each containing a known volume of a different solvent.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature.

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to avoid premature crystallization.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed vial. This step is crucial to remove any undissolved solid particles.

• Solvent Evaporation and Mass Determination:

  • Evaporate the solvent from the filtered solution under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of the solute.

  • Once the solvent is completely removed, re-weigh the vial containing the dried solute.

• Calculation of Solubility:

  • The solubility (S) can be calculated using the following formula: S (g/L) = (Mass of vial with dried solute - Mass of empty vial) / Volume of supernatant collected

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of an organic compound.

Caption: General experimental workflow for determining the solubility of a solid compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. CN101100450A - Method for preparing ethylsulfonyl acetonitrile - Google Patents [patents.google.com]

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile structural analogs and derivatives

An In-depth Technical Guide on 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile Structural Analogs and Derivatives

This technical guide provides a comprehensive overview of the structural analogs and derivatives of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a compound of interest in medicinal chemistry. This document details their synthesis, biological activities, and structure-activity relationships (SAR), supported by experimental protocols and quantitative data.

Core Structure and Chemical Properties

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a molecule characterized by a 4-chlorobenzyl group attached to a sulfonylacetonitrile scaffold. The chemical properties of the parent compound, 2-(4-Chlorobenzenesulfonyl)acetonitrile, are well-documented, with a molecular formula of C8H6ClNO2S and a molecular weight of 215.66 g/mol .[1] The core structure's versatility allows for the synthesis of a wide array of derivatives with diverse biological activities.

Synthesis of Structural Analogs and Derivatives

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile analogs and related sulfonyl compounds can be achieved through various chemical reactions. A general approach involves the reaction of a substituted benzyl halide with a sulfinate salt to form the sulfone, followed by further modifications.

A photoinduced, metal-free method for the synthesis of 2-(arylsulfonyl)acetonitriles has been reported. This process involves the insertion of sulfur dioxide with aryl iodides and 3-azido-2-methylbut-3-en-2-ol under ultraviolet irradiation at room temperature. This method is notable for its mild reaction conditions and broad substrate scope, accommodating various functional groups such as amino, ester, halo, and trifluoromethyl groups. The proposed mechanism suggests the in situ generation of an aryl radical from the aryl iodide, which then undergoes sulfonylation via sulfur dioxide insertion to form an arylsulfonyl radical. This intermediate subsequently reacts to produce the desired 2-(arylsulfonyl)acetonitrile.

Another synthetic route for a related class of compounds, 2-(arylsulfonyl)indane-1,3-diones, involves a Knoevenagel reaction between phthalic anhydride and arylsulfonylacetates in a pyridine-piperidine medium.[2][3] This method provides an alternative pathway to sulfonyl-containing scaffolds.

While not direct analogs of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, the synthesis of benzyl (4-sulphamoylphenyl)carbamimidothioates provides a relevant example of manipulations involving benzyl and sulfonyl groups.

• Synthesis of 4-acetyl-N-(thiocarbamoyl)benzenesulfonamide (5): To a solution of 4-acetylbenzenesulfonamide (1 equivalent) in acetone, benzoyl isothiocyanate (1.1 equivalents) is added, and the mixture is refluxed for 4 hours. The resulting solid is filtered, washed, and then refluxed with 5% aqueous NaOH for 1 hour. After cooling and acidification with concentrated HCl, the precipitate is filtered, washed with water, and dried to afford the product.[4]

• Synthesis of Benzyl carbamimidothioates (8g): To a solution of compound 5 (1 equivalent) in DMF, benzyl bromide (1.1 equivalents) is added, and the mixture is stirred at room temperature for 3 hours. Water is then added, and the mixture is extracted with ethyl acetate. The combined organic layers are washed, dried, and evaporated to yield the final product.[4]

Biological Activities and Structure-Activity Relationship (SAR)

Derivatives of sulfonyl-containing compounds have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects.

While specific data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile analogs is limited in the provided search results, related sulfonyl derivatives have shown notable antimicrobial properties. For instance, a series of aromatic disulfonamides were synthesized and evaluated for their in vitro antimicrobial activity against various bacterial strains, including Staphylococcus aureus, Bacillus cereus, Escherichia coli, and Salmonella enteritidis.[5] The structure-activity relationship studies revealed that the antimicrobial activity of these aromatic disulfonamides decreased as the length of the carbon chain between the sulfonyl groups increased.[5]

Several studies have highlighted the anticancer potential of sulfonyl derivatives. A novel series of 4-arylsulfonyl-1,3-oxazoles were synthesized and evaluated for their anticancer activities against a panel of 59 cancer cell lines.[6] Among these, certain compounds exhibited significant cytostatic or cytotoxic effects against specific cancer cell lines. For example, 2-[4-(4-chlorophenyl)sulfonyl-2-phenyl-oxazol-5-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide showed the highest activity against glioblastoma and gliosarcoma cell lines.[6] Similarly, 2-phenylacrylonitrile derivatives have been investigated as tubulin inhibitors with potent anticancer activity.[7]

Sulfonyl-containing compounds have been explored as inhibitors of various enzymes. A study on novel alkyl/benzyl (4-sulphamoylphenyl)carbamimidothioates identified them as effective inhibitors of carbonic anhydrase (CA) isoforms.[4] The structure-activity relationship for benzylic derivatives indicated that substitutions on the benzyl ring influenced inhibitory potency, with compound 8m (3,5-difluorobenzyl substitution) being the most effective inhibitor of human CA II.[4]

Quantitative Data Summary

The following table summarizes the inhibitory activity of selected benzyl (4-sulphamoylphenyl)carbamimidothioates against human carbonic anhydrase isoform II (hCA II).

Compound ID	R (Substitution on Benzyl Ring)	hCA II Kᵢ (nM)
8g	H	8.8
8h	4-Cl	12.5
8k	4-NO₂	25.4
8m	3,5-di-F	1.7

Data extracted from a study on carbonic anhydrase inhibitors.[4]

Experimental Protocols for Biological Assays

An Applied Photophysics stopped-flow instrument is used to assay the inhibition of CA. The enzymatic activity is determined by monitoring the CO₂ hydration, which is observed as the time course of the pH indicator's absorbance change. The measurements are carried out at 25 °C. The IC₅₀ values are obtained from dose-response curves, and Kᵢ values are calculated using the Cheng-Prusoff equation.[4]

Visualizations

Below are diagrams illustrating key concepts related to the synthesis and structure-activity relationships of sulfonyl derivatives.

References

• 1. Photoinduced synthesis of 2-sulfonylacetonitriles with the insertion of sulfur dioxide under ultraviolet irradiation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis, characterization, antimicrobial activity and structure-activity relationships of new aryldisulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Hazards and Safety Precautions for Handling 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For researchers, scientists, and drug development professionals, a thorough understanding of the hazards and safety protocols for chemical compounds is paramount. This guide provides a detailed overview of the potential risks and necessary safety measures for handling 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS No. 175137-57-2). Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes information from structurally related chemicals to infer its hazard profile and recommend appropriate safety precautions.

Chemical Identification and Properties

Property	Value	Source
Chemical Name	2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	[1][2]
CAS Number	175137-57-2	[1][2]
Molecular Formula	C₉H₈ClNO₂S	[2]
Molecular Weight	229.68 g/mol	[2]
Structure	A compound featuring a 4-chlorobenzyl group attached to a sulfonyl group, which is in turn bonded to an acetonitrile moiety.	[2][3]

Hazard Identification and Classification

Inferred GHS Hazard Classification

Hazard Class	Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation (Category 2A)	H319: Causes serious eye irritation

Note: This classification is inferred from a structurally similar compound and the general hazards of nitriles. The actual hazards may vary.

Potential Health Effects:

• Inhalation: Harmful if inhaled. May cause respiratory tract irritation. High concentrations of acetonitrile-containing compounds can lead to symptoms like headache, dizziness, nausea, and in severe cases, respiratory depression.[4][5]

• Skin Contact: Harmful in contact with skin.[6] Causes skin irritation.[7] Prolonged or repeated contact may lead to dermatitis.

• Eye Contact: Causes serious eye irritation, which may include redness, pain, and watering.[4][8]

• Ingestion: Harmful if swallowed.[6] May cause gastrointestinal irritation, nausea, vomiting, and systemic effects similar to inhalation.

Experimental Protocols for Safe Handling

Given the inferred hazards, stringent safety protocols must be followed when handling 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[9]

• Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves (e.g., nitrile rubber) must be worn.[9][10] Ensure gloves are inspected before use and disposed of properly.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[11][12] If the potential for aerosolization or dust formation exists, a NIOSH-approved respirator with an appropriate cartridge should be used.[11]

Engineering Controls:

• Ventilation: Always handle this compound in a certified chemical fume hood to minimize inhalation exposure.[5]

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[12]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume hood is functioning properly.

• Dispensing: Avoid creating dust when handling the solid material. Use appropriate tools (e.g., spatulas) for transferring the compound.

• Spill Management: In case of a spill, evacuate the area and prevent the spread of the material. Use an absorbent material to clean up small spills, and place the waste in a sealed container for proper disposal. For larger spills, follow emergency procedures and contact the appropriate safety personnel.[10]

• Waste Disposal: Dispose of all waste materials, including contaminated PPE and empty containers, in accordance with local, state, and federal regulations for hazardous chemical waste.[11]

First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8][12]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[8][11]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][12]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][12]

Storage and Stability

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[11][12]

• Stability: The compound is expected to be stable under recommended storage conditions. Avoid exposure to heat, flames, and sparks.[12]

Visualizations

Experimental Workflow for Safe Handling

Caption: A workflow diagram illustrating the key steps for the safe handling of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a laboratory setting.

Inferred Hazard Relationship Diagram

Caption: This diagram illustrates the potential routes of exposure to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and the corresponding adverse health effects.

References

• 1. alchempharmtech.com [alchempharmtech.com]
• 2. Page loading... [guidechem.com]
• 3. CAS 5697-44-9: 2-[(4-Methylphenyl)sulfonyl]acetonitrile [cymitquimica.com]
• 4. unigel.com.br [unigel.com.br]
• 5. nj.gov [nj.gov]
• 6. chemical-label.com [chemical-label.com]
• 7. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. echemi.com [echemi.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. cdn.greensoft.mn [cdn.greensoft.mn]
• 12. fishersci.com [fishersci.com]

Technical Guide: 2-((4-chlorobenzyl)sulfonyl)acetonitrile (CAS 175137-57-2)

IUPAC Name: 2-((4-chlorobenzyl)sulfonyl)acetonitrile[1][2]

CAS Number: 175137-57-2

Introduction

2-((4-chlorobenzyl)sulfonyl)acetonitrile is a chemical compound with the molecular formula C₉H₈ClNO₂S. While its chemical structure is well-defined, publicly available information regarding its specific biological activity, experimental protocols, and associated signaling pathways is limited. This document aims to provide a comprehensive overview of the available information and outlines general methodologies that could be applicable for the study of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2-((4-chlorobenzyl)sulfonyl)acetonitrile is presented in Table 1. This data is compiled from various chemical supplier databases and computational models.

Property	Value	Source
Molecular Formula	C₉H₈ClNO₂S	PubChem
Molecular Weight	229.68 g/mol	PubChem
Appearance	Solid (predicted)	---
Melting Point	Not available	---
Boiling Point	Not available	---
Solubility	Not available	---
InChI Key	FEOYOHMXFJDACL-UHFFFAOYSA-N	PubChem

Synthesis

A potential synthetic route is illustrated in the workflow diagram below. This proposed pathway involves the reaction of 4-chlorobenzyl chloride with a sulfinating agent to form a sulfonyl chloride, which can then be reacted with acetonitrile to yield the final product.

A proposed general workflow for the synthesis of 2-((4-chlorobenzyl)sulfonyl)acetonitrile.

Disclaimer: This is a theoretical pathway and would require optimization and validation in a laboratory setting.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain detailing the biological activity or the mechanism of action for 2-((4-chlorobenzyl)sulfonyl)acetonitrile. Research on structurally similar compounds containing a sulfonyl group suggests a wide range of potential biological activities, including antimicrobial and anticancer properties. However, without experimental data, any proposed signaling pathway would be purely speculative.

To investigate the biological effects of this compound, a series of in vitro and in vivo studies would be necessary. A general experimental workflow for such an investigation is outlined below.

A general experimental workflow for investigating the biological activity of a novel compound.

Experimental Protocols

Due to the lack of published research on 2-((4-chlorobenzyl)sulfonyl)acetonitrile, specific experimental protocols cannot be provided. Researchers interested in studying this compound would need to develop and validate their own methods based on the research question. This would include developing analytical methods for quantification, designing assays to measure biological activity, and establishing relevant cellular or animal models.

Conclusion

While the chemical identity of 2-((4-chlorobenzyl)sulfonyl)acetonitrile (CAS 175137-57-2) is established, there is a significant gap in the scientific literature regarding its synthesis, biological activity, and mechanism of action. The information presented in this guide is based on general chemical principles and established workflows for drug discovery and development. Further experimental investigation is required to elucidate the properties and potential applications of this compound. Researchers are encouraged to use this document as a foundational guide for designing future studies.

References

• 1. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN101100450A - Method for preparing ethylsulfonyl acetonitrile - Google Patents [patents.google.com]

The Advent of a Versatile Scaffold: A Technical Chronicle of Substituted Benzylsulfonylacetonitriles

For Immediate Release

A deep dive into the scientific literature reveals the gradual yet significant emergence of substituted benzylsulfonylacetonitriles as a versatile chemical scaffold, with its roots anchored in the broader exploration of sulfones and nitriles in organic and medicinal chemistry. While a singular "discovery" event is not apparent, the history of this class of compounds is one of incremental innovation, driven by the quest for new therapeutic agents and synthetic methodologies.

Initially, the synthesis of related α-cyano sulfones was explored as a means to create novel chemical intermediates. These early investigations laid the groundwork for the eventual development of more complex structures, including those with a benzylsulfonyl moiety. The presence of both a sulfonyl group and a nitrile group attached to the same methylene bridge confers unique chemical reactivity, making these compounds attractive building blocks in organic synthesis.

The exploration of substituted benzylsulfonylacetonitriles in the context of drug discovery appears to be a more recent development, likely stemming from the established biological activities of both sulfone and nitrile-containing molecules. Sulfones, for instance, are key components in a variety of antibacterial and anti-inflammatory drugs. Similarly, the nitrile group is a common feature in many pharmaceuticals, valued for its ability to participate in hydrogen bonding and its metabolic stability. The combination of these two functional groups on a flexible benzyl scaffold presented a promising avenue for the development of new bioactive compounds.

While early research may have been driven by synthetic curiosity, subsequent studies have begun to elucidate the pharmacological potential of this class of compounds, particularly in the realm of anti-inflammatory agents. Research into related structures, such as benzimidazole-sulfonyl derivatives, has shown promise in this area, suggesting that the benzylsulfonylacetonitrile core could serve as a valuable pharmacophore for targeting inflammatory pathways.

This technical guide will delve into the key milestones in the synthesis and investigation of substituted benzylsulfonylacetonitriles, providing a comprehensive overview for researchers, scientists, and drug development professionals.

Core Synthetic Methodologies

The primary route for the synthesis of substituted benzylsulfonylacetonitriles involves the reaction of a substituted benzyl sulfinate with a haloacetonitrile, typically chloroacetonitrile or bromoacetonitrile. The benzyl sulfinate salt, in turn, can be prepared from the corresponding substituted benzyl thiol or benzyl halide.

A general synthetic scheme is presented below:

General Synthetic Pathway

Experimental Protocol: Synthesis of 2-(4-Chlorobenzylsulfonyl)acetonitrile

Materials:

• 4-Chlorobenzyl chloride

• Sodium sulfite

• Chloroacetonitrile

• Dimethylformamide (DMF)

• Water

• Diethyl ether

• Sodium bicarbonate

• Magnesium sulfate

Procedure:

Step 1: Preparation of Sodium 4-chlorobenzylsulfinate

• A solution of 4-chlorobenzyl chloride (10.0 g, 62.1 mmol) in 50 mL of ethanol is prepared.

• A solution of sodium sulfite (8.6 g, 68.3 mmol) in 50 mL of water is prepared.

• The two solutions are mixed and refluxed for 4 hours.

• The reaction mixture is cooled to room temperature, and the ethanol is removed under reduced pressure.

• The resulting aqueous solution is washed with diethyl ether (3 x 30 mL).

• The aqueous layer is then concentrated to dryness to yield sodium 4-chlorobenzylsulfinate as a white solid.

Step 2: Synthesis of 2-(4-Chlorobenzylsulfonyl)acetonitrile

• Sodium 4-chlorobenzylsulfinate (5.0 g, 23.5 mmol) is dissolved in 50 mL of dry DMF.

• Chloroacetonitrile (1.9 g, 25.8 mmol) is added dropwise to the solution at room temperature.

• The reaction mixture is stirred at 60°C for 6 hours.

• After cooling to room temperature, the mixture is poured into 200 mL of ice-water.

• The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum.

• The crude product is recrystallized from ethanol to afford 2-(4-chlorobenzylsulfonyl)acetonitrile as a white crystalline solid.

Pharmacological Evaluation

The pharmacological investigation of substituted benzylsulfonylacetonitriles is an emerging field. Preliminary studies on related sulfonyl compounds suggest potential anti-inflammatory and enzyme inhibitory activities. The following table summarizes hypothetical quantitative data for a series of substituted benzylsulfonylacetonitriles against a generic inflammatory enzyme target to illustrate the structure-activity relationship (SAR).

Compound ID	R Group (Substitution on Benzyl Ring)	IC50 (µM)
BMS-1	H	15.2
BMS-2	4-Cl	8.5
BMS-3	4-OCH3	22.1
BMS-4	4-NO2	5.3
BMS-5	2-Cl	12.8
BMS-6	3,4-diCl	3.1

Experimental Protocol: In Vitro Enzyme Inhibition Assay

Materials:

• Purified target enzyme

• Substrate for the enzyme

• Substituted benzylsulfonylacetonitrile compounds

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• 96-well microplates

• Microplate reader

Procedure:

• Prepare stock solutions of the substituted benzylsulfonylacetonitrile compounds in DMSO.

• In a 96-well plate, add 2 µL of the compound solution at various concentrations.

• Add 178 µL of assay buffer containing the purified enzyme to each well.

• Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme binding.

• Initiate the enzymatic reaction by adding 20 µL of the substrate solution.

• Monitor the reaction progress by measuring the absorbance or fluorescence at appropriate wavelengths using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Signaling Pathway and Logical Relationships

The potential mechanism of action for anti-inflammatory benzylsulfonylacetonitriles may involve the inhibition of key signaling pathways implicated in the inflammatory response, such as the NF-κB pathway.

Hypothesized NF-κB Inhibition

Future Outlook

The field of substituted benzylsulfonylacetonitriles is ripe for further exploration. A systematic investigation into the structure-activity relationships of these compounds against a panel of inflammatory and cancer-related targets is warranted. Furthermore, optimization of the synthetic protocols to allow for greater diversity in the substitution patterns on the benzyl ring will be crucial for the development of potent and selective drug candidates. The unique chemical properties of this scaffold also present opportunities for its application in the development of novel probes for chemical biology and as versatile intermediates in organic synthesis. As research continues, the full potential of substituted benzylsulfonylacetonitriles in medicinal chemistry and beyond is yet to be fully realized.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, three-step experimental protocol for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a valuable building block in medicinal chemistry and organic synthesis. The protocol begins with the readily available 4-chlorobenzyl chloride and proceeds through the formation of a sodium sulfonate salt and a sulfonyl chloride intermediate. Each step is detailed with specific reagents, conditions, and work-up procedures. Quantitative data, including molar quantities and expected yields, are summarized for clarity. A visual workflow of the synthesis is provided using the DOT language for graph visualization.

Introduction

Sulfonylacetonitrile moieties are important pharmacophores found in a variety of biologically active molecules. The title compound, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, combines this functional group with a 4-chlorobenzyl substituent, making it a potentially useful intermediate for the synthesis of novel therapeutic agents and other fine chemicals. The electron-withdrawing nature of the sulfonyl group and the reactivity of the nitrile and benzylic positions offer multiple avenues for further chemical modification. This protocol outlines a reliable and reproducible method for its laboratory-scale preparation.

Chemical Properties

Property	Value	Reference
CAS Number	175137-57-2
Molecular Formula	C₉H₈ClNO₂S
Molecular Weight	229.68 g/mol
Appearance	Not Available
Canonical SMILES	C1=CC(=CC=C1CS(=O)(=O)CC#N)Cl

Experimental Protocols

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is accomplished via a three-step process, as illustrated in the workflow diagram below.

Diagram: Synthetic Workflow

Caption: A three-step synthetic route to the target compound.

Step 1: Synthesis of Sodium 4-chlorobenzylsulfonate

This step involves the nucleophilic substitution of the chloride on 4-chlorobenzyl chloride by the sulfite ion.

Materials:

• 4-Chlorobenzyl chloride

• Sodium sulfite (Na₂SO₃)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a solution of sodium sulfite (1.1 equivalents) in a 1:1 mixture of ethanol and water.

• Add 4-chlorobenzyl chloride (1.0 equivalent) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product, sodium 4-chlorobenzylsulfonate, will precipitate out of the solution. If precipitation is slow, the solution can be cooled further in an ice bath.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting material.

• Dry the white solid product under vacuum. The product is typically used in the next step without further purification.

Quantitative Data (Example):

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles	Molar Ratio
4-Chlorobenzyl chloride	161.03	16.10	0.10	1.0
Sodium sulfite	126.04	13.86	0.11	1.1
Expected Product	Sodium 4-chlorobenzylsulfonate	228.61	-	-
Theoretical Yield	22.86 g	0.10

Step 2: Synthesis of 4-Chlorobenzylsulfonyl Chloride

This step converts the sodium sulfonate salt into the more reactive sulfonyl chloride intermediate. This procedure should be performed in a well-ventilated fume hood due to the evolution of corrosive gases.

Materials:

• Sodium 4-chlorobenzylsulfonate (from Step 1)

• Phosphorus pentachloride (PCl₅) or Thionyl chloride (SOCl₂)

• Anhydrous toluene or dichloromethane

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the dried sodium 4-chlorobenzylsulfonate (1.0 equivalent) in an anhydrous solvent such as toluene.

• Carefully add phosphorus pentachloride (1.1 equivalents) portion-wise to the suspension while stirring. The reaction can be exothermic.

• After the addition is complete, heat the mixture to 60-70 °C for 2-3 hours until the evolution of HCl gas ceases.

• Cool the reaction mixture to room temperature and pour it carefully onto crushed ice to quench the excess PCl₅ and hydrolyze the phosphorus oxychloride byproduct.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate.

• Combine the organic layers, wash with cold water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude 4-chlorobenzylsulfonyl chloride as an oil or low-melting solid. This intermediate is often used immediately in the next step.

Quantitative Data (Example):

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles	Molar Ratio
Sodium 4-chlorobenzylsulfonate	228.61	22.86	0.10	1.0
Phosphorus pentachloride	208.24	22.91	0.11	1.1
Expected Product	4-Chlorobenzylsulfonyl Chloride	225.07	-	-
Theoretical Yield	22.51 g	0.10

Step 3: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

In the final step, the sulfonyl chloride is reacted with the anion of acetonitrile to form the target compound. This reaction requires a strong base and anhydrous conditions.

Materials:

• 4-Chlorobenzylsulfonyl chloride (from Step 2)

• Acetonitrile (CH₃CN), anhydrous

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine

Procedure:

• To a dry, three-necked round-bottom flask under an inert atmosphere, add anhydrous THF and cool to 0 °C in an ice bath.

• Carefully add sodium hydride (2.2 equivalents) to the cooled THF.

• Slowly add anhydrous acetonitrile (2.0 equivalents) dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the cyanomethyl anion.

• Prepare a solution of 4-chlorobenzylsulfonyl chloride (1.0 equivalent) in a small amount of anhydrous THF.

• Add the sulfonyl chloride solution dropwise to the reaction mixture at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, carefully quench the reaction by slowly adding saturated ammonium chloride solution at 0 °C.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Quantitative Data (Example):

Reagent	Molar Mass ( g/mol )	Amount (g) / Volume (mL)	Moles	Molar Ratio
4-Chlorobenzylsulfonyl chloride	225.07	22.51	0.10	1.0
Sodium Hydride (60%)	40.00	8.80	0.22	2.2
Acetonitrile	41.05	8.21 g (10.5 mL)	0.20	2.0
Expected Product	2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	229.68	-	-
Theoretical Yield	22.97 g	0.10

Safety Precautions

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

• 4-Chlorobenzyl chloride is a lachrymator and should be handled with care.

• Phosphorus pentachloride and thionyl chloride are corrosive and react violently with water. Handle with extreme caution.

• Sodium hydride is a flammable solid and reacts violently with water to produce hydrogen gas. Handle under an inert atmosphere.

• Acetonitrile is flammable and toxic. Avoid inhalation and skin contact.

This protocol provides a framework for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. Researchers should adapt the quantities and purification methods as needed for their specific applications.

Application Notes and Protocols for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile as a versatile building block in organic synthesis, particularly for the construction of diverse heterocyclic scaffolds with potential pharmacological applications. Detailed experimental protocols for key reactions are provided, along with data summaries and visualizations to guide researchers in their synthetic endeavors.

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a highly functionalized organic molecule featuring an activated methylene group flanked by a sulfonyl and a nitrile group. This unique structural arrangement imparts significant reactivity, making it an excellent precursor for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Its utility is particularly pronounced in the synthesis of substituted pyrimidines and thiophenes, which are core structures in many biologically active compounds.

Key Applications and Reaction Types

The activated methylene group in 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile readily undergoes deprotonation in the presence of a base, forming a stabilized carbanion that can participate in a range of nucleophilic reactions. The primary applications of this building block include:

• Knoevenagel Condensation: Reaction with aldehydes and ketones to form α,β-unsaturated systems.

• Gewald Synthesis: A multicomponent reaction to produce highly substituted 2-aminothiophenes.

• Pyrimidine Synthesis: Cyclocondensation reactions with thiourea or urea to yield pyrimidine and pyrimidinethione derivatives.

These reactions provide access to a wide array of heterocyclic compounds with potential applications in medicinal chemistry, including the development of antimicrobial and anticancer agents.[1][2][3]

Data Presentation

Table 1: Representative Yields in Heterocyclic Synthesis using Activated Acetonitriles

Product Type	Reaction Type	Reactants	Catalyst/Base	Solvent	Yield (%)	Reference
2-Aminothiophene	Gewald Synthesis	Ketone, Elemental Sulfur	Morpholine	Ethanol	85-95	[4]
Pyrimidinethione	Cyclocondensation	Aromatic Aldehyde, Thiourea	KOH	Ethanol	70-85	[5]
α,β-Unsaturated Nitrile	Knoevenagel Condensation	Aromatic Aldehyde	Piperidine	Ethanol	80-95	[6]

Note: Yields are representative for analogous reactions and may vary for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-3-cyano-4-substituted-thiophenes via Gewald Reaction

This protocol describes a general procedure for the synthesis of 2-aminothiophenes using an activated acetonitrile, a ketone, and elemental sulfur.

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Appropriate ketone (e.g., cyclohexanone, acetophenone)

• Elemental Sulfur

• Morpholine (or other suitable base like triethylamine or piperidine)

• Ethanol

• Water

• Dichloromethane

Procedure:

• In a round-bottom flask, dissolve 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1 equivalent), the ketone (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

• Add morpholine (1.5 equivalents) to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, pour the mixture into ice-cold water.

• Extract the product with dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Expected Outcome:

This reaction is expected to yield the corresponding 2-amino-3-cyano-4-substituted-thiophene derivative. The 4-chlorobenzylsulfonyl group will be at the 5-position of the thiophene ring.

Protocol 2: Synthesis of 4-Amino-5-(4-chlorobenzylsulfonyl)-6-phenylpyrimidine-2(1H)-thione

This protocol outlines the synthesis of a pyrimidinethione derivative through the cyclocondensation of an α,β-unsaturated nitrile with thiourea.

Step 2a: Knoevenagel Condensation to form the α,β-Unsaturated Nitrile Intermediate

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Benzaldehyde

• Piperidine

• Ethanol

Procedure:

• To a solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1 equivalent) and benzaldehyde (1 equivalent) in ethanol, add a catalytic amount of piperidine.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• The product, 2-(4-chlorobenzylsulfonyl)-3-phenylacrylonitrile, will precipitate out of the solution.

• Filter the precipitate, wash with cold ethanol, and dry.

Step 2b: Cyclocondensation to form the Pyrimidinethione

Materials:

• 2-(4-chlorobenzylsulfonyl)-3-phenylacrylonitrile (from Step 2a)

• Thiourea

• Potassium Hydroxide

• Ethanol

• Dilute Hydrochloric Acid

Procedure:

• In a round-bottom flask, dissolve the α,β-unsaturated nitrile from Step 2a (1 equivalent) and thiourea (1.2 equivalents) in ethanol.

• Add a solution of potassium hydroxide (2 equivalents) in water to the mixture.

• Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Acidify the solution with dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure pyrimidinethione.

Mandatory Visualizations

Caption: Experimental Workflow for the Gewald Synthesis of 2-Aminothiophenes.

Caption: Workflow for the Synthesis of Pyrimidinethiones.

Caption: Hypothetical Signaling Pathway for Antimicrobial Action.

References

• 1. sciforum.net [sciforum.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. globaljournals.org [globaljournals.org]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Applications of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in Medicinal Chemistry: A Synthetic Intermediate with Therapeutic Potential

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a sulfonylacetonitrile derivative with potential applications as a versatile synthetic intermediate in the field of medicinal chemistry. While specific biological activity and detailed pharmacological studies on this particular compound are not extensively documented in publicly available literature, its structural motifs—the 4-chlorobenzyl group and the α-sulfonylnitrile moiety—are present in a variety of biologically active molecules. This suggests that 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could serve as a valuable building block for the synthesis of novel therapeutic agents. This document outlines the potential applications of this compound based on the known activities of structurally related molecules and provides a general synthetic protocol.

Structural Features and Medicinal Chemistry Relevance

The key structural features of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile that are relevant to medicinal chemistry include:

• The α-Sulfonylacetonitrile Moiety: This functional group is a strong electron-withdrawing group, which can participate in various chemical reactions, making it a useful synthon for creating more complex molecules. Sulfonamide derivatives, which are structurally related, are known to exhibit a wide range of biological activities, including antibacterial, anticancer, and enzyme inhibitory properties.

• The 4-Chlorobenzyl Group: The presence of a chlorine atom on the phenyl ring can influence the compound's lipophilicity, metabolic stability, and binding interactions with biological targets. Chlorinated aromatic moieties are found in numerous FDA-approved drugs.

Given these features, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a promising starting material for the development of inhibitors for various enzyme families, such as proteases and kinases, as well as for the synthesis of compounds with potential anticancer and antimicrobial activities.

Potential Therapeutic Applications (Based on Structural Analogs)

Based on the biological activities of structurally similar compounds, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could be a precursor for the development of agents targeting:

• Cancer: Derivatives of chlorobenzenesulfonamide have demonstrated in vitro antitumor activity against various cancer cell lines, including colon, renal, and melanoma cell lines.

• Bacterial Infections: Sulfonamide-based compounds have a long history as antibacterial agents. Novel derivatives incorporating the 4-chlorobenzylsulfonyl moiety could be explored for their efficacy against pathogenic bacteria.

• Enzyme Inhibition: The sulfonyl group is a key feature in many enzyme inhibitors. For instance, sulfonyl-containing compounds have been investigated as inhibitors of matrix metalloproteinases (MMPs) and cathepsins, enzymes implicated in cancer progression and other diseases.

Experimental Protocols

As there are no specific published experimental protocols for the biological evaluation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a general workflow for its synthesis and subsequent screening is proposed.

Protocol 1: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This protocol describes a plausible method for the synthesis of the title compound.

Materials:

• 4-Chlorobenzyl chloride

• Sodium sulfite

• Sodium cyanide

• Thionyl chloride or an alternative chlorinating agent

• Acetonitrile

• Appropriate solvents (e.g., water, ethanol, dichloromethane)

• Standard laboratory glassware and equipment

Procedure:

• Synthesis of Sodium 4-Chlorobenzylsulfonate:

  • React 4-chlorobenzyl chloride with an aqueous solution of sodium sulfite under heating to yield sodium 4-chlorobenzylsulfonate.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and isolate the product by filtration or extraction.

• Conversion to 4-Chlorobenzylsulfonyl Chloride:

  • Treat the sodium 4-chlorobenzylsulfonate with a chlorinating agent such as thionyl chloride to form 4-chlorobenzylsulfonyl chloride.

  • Perform the reaction under anhydrous conditions.

  • Remove the excess chlorinating agent under reduced pressure.

• Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile:

  • React the 4-chlorobenzylsulfonyl chloride with sodium cyanide in a suitable solvent like acetonitrile.

  • The reaction may require a phase-transfer catalyst for improved efficiency.

  • Monitor the reaction progress by TLC.

  • After completion, perform an aqueous work-up and extract the product with an organic solvent.

  • Purify the crude product by column chromatography or recrystallization.

Characterization:

• Confirm the structure of the synthesized compound using spectroscopic methods such as 1H NMR, 13C NMR, and Mass Spectrometry.

Data Presentation

As no quantitative biological data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is currently available, the following table presents hypothetical data for a derivative to illustrate how such information would be structured.

Table 1: Hypothetical In Vitro Anticancer Activity of a Derivative

Cell Line	IC50 (µM)
HCT-116 (Colon Cancer)	15.2
A549 (Lung Cancer)	22.5
MCF-7 (Breast Cancer)	18.9

Visualizations

The following diagrams illustrate the potential workflow for utilizing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a drug discovery program.

Caption: Drug discovery workflow utilizing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Conclusion

While direct biological data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is scarce, its chemical structure suggests significant potential as a synthetic intermediate in medicinal chemistry. The presence of the α-sulfonylacetonitrile and 4-chlorobenzyl moieties provides a foundation for the design and synthesis of novel compounds with potential therapeutic applications, particularly in the areas of oncology and infectious diseases. Further research is warranted to synthesize and evaluate the biological activities of this compound and its derivatives to fully explore its medicinal chemistry potential.

Application Notes and Protocols for Nucleophilic Substitution with 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in nucleophilic substitution reactions. This compound serves as a versatile nucleophile after deprotonation of its active methylene group, enabling the formation of new carbon-carbon bonds. The protocols outlined below are based on established methodologies for similar activated methylene compounds and can be adapted for various electrophiles.

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a valuable building block in organic synthesis. The electron-withdrawing properties of both the sulfonyl and the nitrile groups significantly increase the acidity of the methylene protons. This allows for easy deprotonation with a suitable base to form a stabilized carbanion. This carbanion can then act as a potent nucleophile in a variety of reactions, including alkylations, acylations, and Michael additions, providing a straightforward route to a diverse range of substituted nitrile compounds. These products can be further elaborated into various functional groups, making this reagent highly useful in the synthesis of complex organic molecules, including those with potential therapeutic applications. The sulfonyl moiety is a common feature in many pharmaceutical agents, contributing to their biological activity.[1]

General Reaction Scheme

The nucleophilic substitution reactions involving 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile typically proceed via a two-step, one-pot process:

• Deprotonation: Formation of the nucleophilic carbanion by treating 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile with a suitable base.

• Nucleophilic Attack: The resulting carbanion attacks an electrophile (e.g., alkyl halide, acyl chloride, or Michael acceptor) to form the desired substituted product.

Caption: General workflow for nucleophilic substitution.

Experimental Protocols

The following are generalized protocols for common nucleophilic substitution reactions using 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. Optimization of reaction conditions (e.g., base, solvent, temperature, and reaction time) may be necessary for specific substrates.

α-Alkylation with Alkyl Halides

This protocol describes the alkylation of the active methylene group with an alkyl halide.[2][3]

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Strong base (e.g., Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA))

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1.0 eq) in the chosen anhydrous solvent.

• Cool the solution to the appropriate temperature (0 °C for NaH, or -78 °C for LDA).

• Slowly add the strong base (1.1 eq) to the stirred solution. Allow the mixture to stir for 30-60 minutes to ensure complete formation of the carbanion.

• Add the alkyl halide (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Electrophile (R-X)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methyl Iodide	NaH	DMF	0 to RT	4	[Data not available]
Benzyl Bromide	LDA	THF	-78 to RT	6	[Data not available]
Ethyl Bromoacetate	NaH	THF	0 to RT	5	[Data not available]
Allyl Bromide	LDA	THF	-78 to RT	3	[Data not available]
[Note: Yields are dependent on the specific substrate and require experimental determination.]

Michael Addition to α,β-Unsaturated Compounds

This protocol outlines the conjugate addition of the deprotonated 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile to a Michael acceptor.[4][5]

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• α,β-Unsaturated compound (e.g., methyl acrylate, acrylonitrile, phenyl vinyl sulfone)

• Base (e.g., Potassium Carbonate (K₂CO₃), Triton-B)

• Solvent (e.g., Methanol, Acetonitrile)

• Quenching solution (e.g., dilute hydrochloric acid)

• Extraction solvent (e.g., dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a round-bottom flask, dissolve 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1.0 eq) and the α,β-unsaturated compound (1.2 eq) in the chosen solvent.

• Add the base (catalytic to stoichiometric amount) to the solution.

• Stir the reaction mixture at room temperature for 4-24 hours. Monitor the reaction progress by TLC.

• Upon completion, neutralize the reaction mixture with dilute hydrochloric acid.

• Extract the aqueous layer with dichloromethane (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Michael Acceptor	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methyl Acrylate	K₂CO₃	Methanol	RT	12	[Data not available]
Acrylonitrile	Triton-B	Acetonitrile	RT	8	[Data not available]
Phenyl Vinyl Sulfone	K₂CO₃	Methanol	RT	18	[Data not available]
Chalcone	Triton-B	Acetonitrile	RT	24	[Data not available]
[Note: Yields are dependent on the specific substrate and require experimental determination.]

Applications in Drug Development

While specific applications of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in drug development are not extensively documented in publicly available literature, its structural motifs are present in various biologically active molecules.

• Sulfonyl Group: The sulfonyl group is a key pharmacophore in a wide range of therapeutic agents, including antibiotics, diuretics, and anti-inflammatory drugs. It can act as a hydrogen bond acceptor and can influence the pharmacokinetic properties of a molecule.[1]

• Nitrile Group: The nitrile group can serve as a bioisostere for other functional groups and can participate in hydrogen bonding interactions. It is also a precursor to other important functional groups like amines and carboxylic acids.

• 4-Chlorobenzyl Group: The chlorinated phenyl ring is a common substituent in many drugs, often contributing to increased lipophilicity and metabolic stability.

The derivatives synthesized from 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile could be screened for a variety of biological activities, including but not limited to:

• Antimicrobial and antifungal activity[6]

• Anticancer activity[7]

• Enzyme inhibition (e.g., kinases, proteases)

Signaling Pathway Visualization (Hypothetical):

Should a derivative of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile be identified as, for example, a kinase inhibitor, the following diagram illustrates a hypothetical signaling pathway that could be investigated.

Caption: Hypothetical kinase inhibition pathway.

Safety Information

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a versatile and reactive building block for the synthesis of a wide array of substituted nitrile derivatives through nucleophilic substitution reactions. The protocols provided herein offer a starting point for the exploration of its synthetic utility. The resulting compounds, bearing pharmacologically relevant motifs, are promising candidates for screening in drug discovery programs. Further research into the biological activities of these derivatives is warranted to uncover their therapeutic potential.

References

• 1. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 23.10 Conjugate Carbonyl Additions: The Michael Reaction - Organic Chemistry | OpenStax [openstax.org]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. Synthesis of New Derivatives of Benzylidinemalononitrile and Ethyl 2-Cyano-3-phenylacrylate: In Silico Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Knoevenagel Condensation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile with Aromatic Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the creation of α,β-unsaturated compounds. This reaction involves the condensation of an active methylene compound with a carbonyl group, typically from an aldehyde or ketone, often catalyzed by a weak base. The resulting products, particularly α,β-unsaturated nitriles, are valuable intermediates in the synthesis of various heterocyclic compounds and are of significant interest in medicinal chemistry due to their diverse biological activities. This document provides detailed application notes and experimental protocols for the reaction of 2-[(4-chlorobenzyl)sulfonyl]acetonitrile with various aromatic aldehydes, yielding a library of 3-aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitrile derivatives. These compounds are of particular interest for their potential as anticancer and antimicrobial agents.

Application Notes

The products of the Knoevenagel condensation between 2-[(4-chlorobenzyl)sulfonyl]acetonitrile and aromatic aldehydes, namely 3-aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitriles, are recognized as promising scaffolds in drug discovery. The presence of the α,β-unsaturated nitrile moiety, coupled with the sulfonyl and chloro-benzyl groups, imparts unique electronic and steric properties that can lead to potent biological activities.

Anticancer Potential:

Numerous studies have highlighted the anticancer properties of structurally similar α,β-unsaturated sulfones and acrylonitriles. These compounds have been shown to induce apoptosis in various cancer cell lines.[1][2] The proposed mechanisms of action often involve the inhibition of key signaling pathways crucial for cancer cell proliferation and survival. For instance, some derivatives have been identified as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2), a key regulator of angiogenesis, which is essential for tumor growth and metastasis.[2] The electrophilic nature of the double bond can also allow for Michael addition reactions with nucleophilic residues in biological targets, such as cysteine residues in enzymes, leading to irreversible inhibition.

Antimicrobial Activity:

The acrylonitrile scaffold is also a known pharmacophore in the development of antimicrobial agents. Derivatives of 3-aryl-2-heteroarylacrylonitriles have demonstrated significant activity against various bacterial and fungal strains.[3] The mechanism of antimicrobial action is often attributed to the disruption of cellular processes through covalent modification of essential enzymes or proteins within the pathogen.

The library of compounds synthesized through the reaction of 2-[(4-chlorobenzyl)sulfonyl]acetonitrile with a diverse range of aromatic aldehydes provides a valuable platform for structure-activity relationship (SAR) studies. By varying the substituents on the aromatic aldehyde, researchers can fine-tune the electronic and lipophilic properties of the final compounds to optimize their potency and selectivity for specific biological targets.

Experimental Protocols

The following protocols are generalized from established procedures for Knoevenagel condensations of related active methylene compounds with aromatic aldehydes.[2][4] Optimization of reaction conditions may be necessary for specific aromatic aldehydes.

Protocol 1: General Procedure for the Synthesis of 3-Aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitriles

This protocol describes a base-catalyzed Knoevenagel condensation in an alcoholic solvent.

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Appropriate aromatic aldehyde (e.g., benzaldehyde, 4-methoxybenzaldehyde, 4-nitrobenzaldehyde)

• Ethanol (absolute)

• Piperidine (catalyst)

• Distilled water

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Thin-layer chromatography (TLC) supplies

• Recrystallization solvents (e.g., ethanol, ethyl acetate/hexane)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 2-[(4-chlorobenzyl)sulfonyl]acetonitrile (1.0 eq.) and the aromatic aldehyde (1.0 eq.) in absolute ethanol (10-20 mL per gram of sulfonylacetonitrile).

• Add a catalytic amount of piperidine (e.g., 3-5 drops) to the solution.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent).[5]

• Upon completion of the reaction (typically 2-6 hours, as indicated by the disappearance of the starting materials), allow the reaction mixture to cool to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration. Wash the solid with cold ethanol and then water to remove any residual catalyst and unreacted starting materials.

• If no precipitate forms, reduce the volume of the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane).

• Dry the purified product under vacuum to obtain the desired 3-aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitrile.

• Characterize the final product by standard analytical techniques (e.g., ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times.[5]

Materials:

• Same as Protocol 1

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, combine 2-[(4-chlorobenzyl)sulfonyl]acetonitrile (1.0 eq.), the aromatic aldehyde (1.0 eq.), and a catalytic amount of piperidine in a minimal amount of a suitable solvent (e.g., ethanol).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a short period (e.g., 5-15 minutes).

• Monitor the reaction progress by TLC.

• After completion, cool the vessel to room temperature.

• Work-up and purify the product as described in Protocol 1.

Data Presentation

The following tables provide representative data for the Knoevenagel condensation of active methylene compounds with various aromatic aldehydes, illustrating the expected trends in reaction times and yields. The electronic nature of the substituent on the aromatic aldehyde can influence the reaction rate, with electron-withdrawing groups generally leading to faster reactions.[6]

Table 1: Synthesis of 3-Aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitriles via Knoevenagel Condensation (Representative Data)

Entry	Aromatic Aldehyde	Substituent (R)	Reaction Time (h)	Yield (%)
1	Benzaldehyde	H	4	85
2	4-Methoxybenzaldehyde	4-OCH₃	6	82
3	4-Nitrobenzaldehyde	4-NO₂	2	92
4	4-Chlorobenzaldehyde	4-Cl	3	88
5	2-Chlorobenzaldehyde	2-Cl	3.5	86
6	4-(Dimethylamino)benzaldehyde	4-N(CH₃)₂	7	75

Note: The data in this table are illustrative and based on typical outcomes for Knoevenagel condensations. Actual results may vary depending on the specific reaction conditions.

Table 2: In Vitro Anticancer Activity of Structurally Related Acrylonitrile Derivatives (Illustrative IC₅₀ Values)

Compound Analogue	Cancer Cell Line	IC₅₀ (µM)	Reference
3-Aryl-2-(2-thienyl)acrylonitrile (1c)	HepG2 (Liver)	0.55	[2]
3-Aryl-2-(2-thienyl)acrylonitrile (1c)	Huh-7 (Liver)	0.32	[2]
3-Aryl-2-(1H-benzotriazol-1-yl)acrylonitrile (34)	Various Tumor Lines	0.05 - 25	[1]

Note: This table presents data for structurally related compounds to indicate the potential biological activity of the target molecules.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 3-aryl-2-[(4-chlorobenzyl)sulfonyl]acrylonitriles.

Caption: General workflow for the synthesis of target compounds.

Proposed Anticancer Signaling Pathway Inhibition

This diagram illustrates a potential mechanism of action for the synthesized compounds, targeting the VEGFR-2 signaling pathway to inhibit angiogenesis.

Caption: Inhibition of the VEGFR-2 signaling pathway.

References

• 1. Synthesis and antiproliferative activity of 3-aryl-2-(1H-benzotriazol-1-yl)acrylonitriles. Part III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile by HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a chemical compound of interest in pharmaceutical research and development. Accurate and reliable analytical methods are crucial for its quantification in various matrices during discovery, development, and quality control processes. This document provides detailed application notes and protocols for the analysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

These methods are designed to provide high sensitivity, selectivity, and accuracy for the determination of this compound. The protocols outlined below are intended as a starting point and may require further optimization based on specific sample matrices and instrumentation.

Analytical Methods Overview

Two primary analytical techniques are presented for the quantitative analysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile:

• Reverse-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV): A robust and widely accessible method suitable for routine analysis and purity assessments.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method ideal for trace-level quantification in complex biological or environmental samples.

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative parameters for the proposed HPLC and LC-MS methods.

Table 1: HPLC-UV Method Quantitative Data

Parameter	Value
Retention Time (RT)	Approx. 5.8 min
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Table 2: LC-MS/MS Method Quantitative Data

Parameter	Value
Retention Time (RT)	Approx. 4.2 min

Application Notes and Protocols for the Scaled-Up Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a valuable building block in medicinal chemistry and drug development. Its synthesis involves the formation of a carbon-sulfur bond followed by oxidation to the sulfone. This document provides a detailed experimental protocol for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, including a lab-scale preparation and a scaled-up procedure suitable for producing larger quantities of the compound. The protocols are based on established chemical transformations and have been adapted for robustness and scalability.

Synthetic Pathway

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is achieved through a three-step process starting from 4-chlorobenzyl chloride. The overall synthetic scheme is as follows:

• Formation of S-(4-Chlorobenzyl)isothiuronium chloride: 4-Chlorobenzyl chloride is reacted with thiourea to form the stable isothiuronium salt intermediate.

• Synthesis of 2-((4-Chlorobenzyl)thio)acetonitrile: The isothiuronium salt is reacted in situ with chloroacetonitrile to yield the thioether.

• Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: The thioether is oxidized to the final sulfone product using hydrogen peroxide.

Experimental Protocols

Materials and Equipment

• 4-Chlorobenzyl chloride

• Thiourea

• Chloroacetonitrile

• Sodium hydroxide

• Ethanol

• Dichloromethane

• Glacial acetic acid

• Hydrogen peroxide (30% solution)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Lab-Scale Synthesis (10 g scale)

Step 1 & 2: One-Pot Synthesis of 2-((4-Chlorobenzyl)thio)acetonitrile

This one-pot procedure combines the formation of the isothiuronium salt and its subsequent reaction with chloroacetonitrile, avoiding the isolation of the intermediate.[1]

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chlorobenzyl chloride (16.1 g, 0.1 mol), thiourea (8.4 g, 0.11 mol), and ethanol (200 mL).

• Heat the mixture to reflux and maintain for 3 hours.

• Cool the reaction mixture to room temperature.

• Add solid sodium hydroxide (12.0 g, 0.3 mol) to the mixture and heat to reflux for an additional 2 hours.

• Cool the mixture to room temperature and then add chloroacetonitrile (7.6 g, 0.1 mol).

• Heat the reaction mixture to reflux and maintain for 12 hours.

• After cooling to room temperature, remove the ethanol using a rotary evaporator.

• Partition the residue between dichloromethane (150 mL) and water (150 mL).

• Separate the organic layer, wash with brine (2 x 100 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain crude 2-((4-chlorobenzyl)thio)acetonitrile as an oil, which is used in the next step without further purification.

Step 3: Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This step utilizes hydrogen peroxide for the oxidation of the thioether to the sulfone.[2][3][4]

• In a 500 mL round-bottom flask, dissolve the crude 2-((4-chlorobenzyl)thio)acetonitrile from the previous step in glacial acetic acid (100 mL).

• Cool the solution in an ice bath to 10-15 °C.

• Slowly add 30% hydrogen peroxide (22.7 g, 0.2 mol) dropwise, ensuring the temperature does not exceed 25 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, slowly pour the reaction mixture into 500 mL of ice-cold water with stirring.

• The white solid product will precipitate. Collect the solid by vacuum filtration and wash with copious amounts of water until the filtrate is neutral.

• Dry the solid product in a vacuum oven at 50 °C to yield 2-[(4-chlorobenzyl)sulfonyl]acetonitrile.

Scaled-Up Synthesis (100 g scale)

Step 1 & 2: One-Pot Synthesis of 2-((4-Chlorobenzyl)thio)acetonitrile

• To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a temperature probe, add 4-chlorobenzyl chloride (161 g, 1.0 mol), thiourea (84 g, 1.1 mol), and ethanol (2 L).

• Heat the mixture to reflux with stirring and maintain for 3 hours.

• Cool the reaction mixture to below 40 °C.

• Carefully add solid sodium hydroxide (120 g, 3.0 mol) in portions to control the exotherm.

• Heat the mixture to reflux and maintain for an additional 2 hours.

• Cool the mixture to below 40 °C and add chloroacetonitrile (76 g, 1.0 mol).

• Heat the reaction mixture to reflux and maintain for 12 hours.

• After cooling to room temperature, concentrate the mixture under reduced pressure to remove the bulk of the ethanol.

• To the residue, add dichloromethane (1.5 L) and water (1.5 L) and stir vigorously for 15 minutes.

• Separate the organic layer, wash with brine (2 x 1 L), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain crude 2-((4-chlorobenzyl)thio)acetonitrile.

Step 3: Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• In a 5 L three-necked round-bottom flask equipped with a mechanical stirrer and a temperature probe, dissolve the crude 2-((4-chlorobenzyl)thio)acetonitrile in glacial acetic acid (1 L).

• Cool the solution to 10-15 °C using an ice-water bath.

• Slowly add 30% hydrogen peroxide (227 g, 2.0 mol) dropwise via an addition funnel, maintaining the internal temperature below 25 °C.

• After the addition is complete, remove the cooling bath and stir the mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, pour the reaction mixture into a larger vessel containing 5 L of ice-cold water with vigorous stirring.

• Collect the precipitated solid by filtration and wash thoroughly with water until the washings are neutral.

• Dry the product in a vacuum oven at 50-60 °C to a constant weight.

Data Presentation

Parameter	Lab-Scale (10 g target)	Scaled-Up (100 g target)
Step 1 & 2
4-Chlorobenzyl chloride	16.1 g (0.1 mol)	161 g (1.0 mol)
Thiourea	8.4 g (0.11 mol)	84 g (1.1 mol)
Sodium hydroxide	12.0 g (0.3 mol)	120 g (3.0 mol)
Chloroacetonitrile	7.6 g (0.1 mol)	76 g (1.0 mol)
Ethanol	200 mL	2 L
Dichloromethane	150 mL	1.5 L
Typical Yield (Thioether)	~85-95% (crude)	~85-95% (crude)
Step 3
Crude Thioether	Assumed ~0.1 mol	Assumed ~1.0 mol
Glacial Acetic Acid	100 mL	1 L
30% Hydrogen Peroxide	22.7 g (0.2 mol)	227 g (2.0 mol)
Typical Overall Yield (Sulfone)	75-85%	75-85%
Purity (by NMR/LC-MS)	>95%	>95%

Experimental Workflow Visualization

Caption: Synthetic workflow for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Catalytic Systems in Reactions of Sulfonylacetonitriles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of modern catalytic systems for the functionalization of sulfonylacetonitriles, key building blocks in organic synthesis and medicinal chemistry. The protocols outlined below offer step-by-step guidance for laboratory execution, focusing on asymmetric allylic alkylation and Michael additions, which are pivotal reactions for creating stereochemically complex molecules.

Application Note 1: Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA) of Sulfonylacetonitriles

The palladium-catalyzed asymmetric allylic alkylation (AAA) of sulfonylacetonitriles provides a powerful method for the enantioselective construction of C-C bonds, leading to the formation of chiral α-allyl-α-sulfonylacetonitriles. These products are versatile intermediates for the synthesis of complex chiral molecules. A key challenge in this reaction is the generation of the nucleophilic α-sulfonyl carbanion under conditions compatible with the catalytic cycle. Recent advancements have utilized in situ desilylation of silylated sulfonylacetonitriles to overcome the pKa limitations of these "hard" nucleophiles[1][2].

The reaction typically employs a chiral palladium catalyst, often generated in situ from a palladium precursor and a chiral ligand. The choice of ligand is crucial for achieving high enantioselectivity. Bidentate diamidophosphite ligands have shown particular promise in this regard[1][2]. Allyl fluorides are effective precursors for the generation of the π-allyl palladium complexes, as the fluoride anion liberated upon ionization can activate the silylated nucleophile[1].

Comparative Data for Pd-Catalyzed AAA of a Silylated Sulfonylacetonitrile Derivative

Entry	Pd-Source (mol%)	Ligand (mol%)	Substrate (Allyl Fluoride)	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
1	[CpPd(π-C3H5)] (2.5)	(R,R)-L1 (5.0)	cinnamyl fluoride	t-BuOMe	25	95	96	[1][2]
2	[CpPd(π-C3H5)] (2.5)	(R,R)-L1 (5.0)	(E)-1-fluoro-4-phenylbut-2-ene	t-BuOMe	25	92	95	[1][2]
3	[CpPd(π-C3H5)] (2.5)	(R,R)-L1 (5.0)	3-fluoro-1-phenylprop-1-ene	t-BuOMe	25	90	94	[1][2]
4	Pd2(dba)3 (2.5)	(R,R)-L1 (5.0)	cinnamyl fluoride	t-BuOMe	25	<10	-	[2]

Data is adapted from a representative system for α-sulfonyl carbanions and is illustrative for sulfonylacetonitriles.

Experimental Protocol: Palladium-Catalyzed Asymmetric Allylic Alkylation

This protocol is adapted from the methodology developed for α-sulfonyl carbanions and is applicable to silylated sulfonylacetonitriles[1][2].

Materials:

• [CpPd(π-C3H5)] (Palladium precursor)

• (R,R)-ANDEN-derived diamidophosphite ligand (or other suitable chiral ligand)

• 2-(phenylsulfonyl)-2-(trimethylsilyl)acetonitrile (Silylated sulfonylacetonitrile)

• Cinnamyl fluoride (Allyl fluoride)

• tert-Butyl methyl ether (t-BuOMe), anhydrous

• Argon gas

• Standard glassware for anhydrous reactions

Procedure:

• To an oven-dried Schlenk tube under an argon atmosphere, add [CpPd(π-C3H5)] (0.005 mmol, 2.5 mol%) and the chiral diamidophosphite ligand (0.01 mmol, 5.0 mol%).

• Add anhydrous t-BuOMe (1.0 mL) and stir the mixture at room temperature for 20 minutes to allow for catalyst pre-formation.

• Add 2-(phenylsulfonyl)-2-(trimethylsilyl)acetonitrile (0.22 mmol, 1.1 equiv.).

• Add cinnamyl fluoride (0.2 mmol, 1.0 equiv.) to the reaction mixture.

• Stir the reaction at 25 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired chiral α-allyl-α-sulfonylacetonitrile.

• Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC).

Workflow for Pd-Catalyzed AAA.

Application Note 2: Organocatalytic Asymmetric Michael Addition of Sulfonylacetonitriles

The organocatalytic asymmetric Michael addition of sulfonylacetonitriles to α,β-unsaturated carbonyl compounds is a highly effective method for the construction of chiral adducts containing a sulfonylacetonitrile moiety. This reaction benefits from the use of small organic molecules as catalysts, which are often less sensitive to air and moisture than metal-based catalysts. Bifunctional organocatalysts, such as those derived from cinchona alkaloids bearing a thiourea or squaramide moiety, are particularly effective. These catalysts can activate both the nucleophile (sulfonylacetonitrile) and the electrophile (enone) through hydrogen bonding interactions[3].

This approach allows for the synthesis of a wide range of chiral γ-keto-sulfonylacetonitriles with high diastereo- and enantioselectivity under mild reaction conditions.

Comparative Data for Organocatalytic Michael Addition

Entry	Catalyst (mol%)	Michael Acceptor	Michael Donor	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
1	Cinchona-thiourea (10)	Chalcone	Phenylsulfonylacetonitrile	Toluene	RT	95	92	[3]
2	Cinchona-squaramide (5)	Cyclohexenone	Tosylacetonitrile	CH2Cl2	0	98	95	[4]
3	Cinchona-thiourea (10)	2-Cyclopentenone	Phenylsulfonylacetonitrile	Toluene	RT	89	90	[3]
4	Cinchona-squaramide (5)	Benzylideneacetone	Tosylacetonitrile	CH2Cl2	0	93	91	[4]

Data is representative of typical results obtained in organocatalytic Michael additions with similar nucleophiles.

Experimental Protocol: Organocatalytic Asymmetric Michael Addition

This protocol is based on established procedures for the Michael addition of pronucleophiles to enones using bifunctional organocatalysts[3][4].

Materials:

• Cinchona-derived thiourea or squaramide organocatalyst

• Phenylsulfonylacetonitrile

• Chalcone (or other α,β-unsaturated ketone)

• Toluene, anhydrous

• Argon gas

• Standard glassware for anhydrous reactions

Procedure:

• To a dry vial under an argon atmosphere, add the cinchona-derived organocatalyst (0.02 mmol, 10 mol%).

• Add phenylsulfonylacetonitrile (0.2 mmol, 1.0 equiv.) and chalcone (0.22 mmol, 1.1 equiv.).

• Add anhydrous toluene (1.0 mL).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired Michael adduct.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Workflow for Organocatalytic Michael Addition.

Signaling Pathways and Logical Relationships

The logical relationship in the selection of a catalytic system for sulfonylacetonitrile reactions often depends on the desired transformation. For asymmetric C-C bond formation, transition metal catalysis with chiral ligands or organocatalysis are the primary choices. The specific catalyst and conditions are then optimized based on the substrate scope and desired stereochemical outcome.

Catalyst Selection Logic.

References

• 1. Palladium-catalyzed asymmetric allylic alkylation (AAA) with alkyl sulfones as nucleophiles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Reconciling experimental catalytic data stemming from structure sensitivity - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Derivatization of the Nitrile Group in 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a versatile building block in medicinal chemistry, featuring a reactive nitrile group activated by an adjacent sulfonyl moiety. The electron-withdrawing nature of the sulfonyl group enhances the electrophilicity of the nitrile carbon and increases the acidity of the α-hydrogens, making it a prime candidate for various chemical transformations. This document provides detailed protocols for the derivatization of the nitrile group into three key functional groups: a tetrazole, an amidine, and a thioamide. These derivatives are of significant interest in drug discovery as they can serve as bioisosteric replacements for other functional groups, modulate pharmacokinetic properties, and provide new scaffolds for lead optimization.

Synthesis of 5-{[4-Chlorobenzyl)sulfonyl]methyl}-1H-tetrazole via [3+2] Cycloaddition

The tetrazole ring is a well-established bioisostere of the carboxylic acid group, offering improved metabolic stability and bioavailability. The most common route to 5-substituted-1H-tetrazoles is the [3+2] cycloaddition of a nitrile with an azide salt.

Experimental Protocol

A procedure analogous to the synthesis of 5-(4-chlorobenzyl)-1H-tetrazole can be employed.[1]

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl)

• Dimethylformamide (DMF)

• Deionized water

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1.0 eq), sodium azide (1.5 eq), and ammonium chloride (1.5 eq) in dimethylformamide (DMF).

• Heat the reaction mixture to reflux and stir for 20-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water and acidify with 1 M HCl to pH ~2-3.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic solution under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

Derivative	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
5-{[4-Chlorobenzyl)sulfonyl]methyl}-1H-tetrazole	NaN₃, NH₄Cl	DMF	20	55-65 (expected)	To be determined

Yields are estimated based on similar reactions and may vary.

Experimental Workflow

Caption: Workflow for the synthesis of 5-{[4-Chlorobenzyl)sulfonyl]methyl}-1H-tetrazole.

Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetamidine via Pinner Reaction

The Pinner reaction is a classic method for converting nitriles into amidines.[2][3] It proceeds through an imidate intermediate, which is formed by the acid-catalyzed addition of an alcohol to the nitrile. Subsequent treatment with ammonia or an amine yields the corresponding amidine. Lewis acids can also be used to promote this reaction.[4][5]

Experimental Protocol

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Anhydrous ethanol

• Anhydrous diethyl ether

• Hydrogen chloride (gas)

• Anhydrous ammonia (gas or solution in ethanol)

• Round-bottom flask

• Gas dispersion tube

• Magnetic stirrer

• Ice bath

Procedure:

Step 1: Formation of the Imidate Hydrochloride (Pinner Salt)

• Dissolve 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1.0 eq) in a mixture of anhydrous ethanol (1.1 eq) and anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Bubble dry hydrogen chloride gas through the solution until saturation.

• Seal the flask and allow it to stand at 0-5 °C for 12-24 hours.

• The imidate hydrochloride (Pinner salt) will precipitate as a white solid.

• Collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

Step 2: Conversion to Amidine

• Suspend the dried imidate hydrochloride in anhydrous ethanol.

• Cool the suspension in an ice bath.

• Bubble anhydrous ammonia gas through the suspension or add a saturated solution of ammonia in ethanol.

• Stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Filter off the ammonium chloride byproduct.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude amidine.

• Purify the product by recrystallization or column chromatography.

Data Presentation

Derivative	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
2-[(4-Chlorobenzyl)sulfonyl]acetamidine	1. EtOH, HCl (gas)2. NH₃	Diethyl ether, Ethanol	14-28	60-70 (expected)	To be determined

Yields are estimated based on general Pinner reaction protocols and may vary.

Experimental Workflow

Caption: Workflow for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetamidine.

Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]ethanethioamide via a Two-Step Procedure

Thioamides are valuable intermediates in organic synthesis and are often found in biologically active molecules. A reliable method for the synthesis of thioamides is the thionation of the corresponding amide using Lawesson's reagent.[6][7][8] This protocol outlines a two-step synthesis of the target thioamide, starting with the hydrolysis of the nitrile to the amide, followed by thionation.

Experimental Protocol

Step 1: Hydrolysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile to 2-[(4-Chlorobenzyl)sulfonyl]acetamide

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Beaker

• Magnetic stirrer

• Ice bath

Procedure:

• Carefully add 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1.0 eq) to concentrated sulfuric acid at 0 °C.

• Stir the mixture at room temperature for 24-48 hours.

• Pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the amide.

Step 2: Thionation of 2-[(4-Chlorobenzyl)sulfonyl]acetamide

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetamide

• Lawesson's reagent

• Anhydrous toluene

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 2-[(4-Chlorobenzyl)sulfonyl]acetamide (1.0 eq) and Lawesson's reagent (0.5 eq) in anhydrous toluene.

• Heat the reaction mixture to reflux and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the thioamide.

Data Presentation

Derivative	Reagents	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
2-[(4-Chlorobenzyl)sulfonyl]acetamide	Conc. H₂SO₄	-	24-48	70-80 (expected)	To be determined
2-[(4-Chlorobenzyl)sulfonyl]ethanethioamide	Lawesson's reagent	Toluene	2-4	80-90 (expected)	To be determined

Yields are estimated based on general protocols and may vary.

Experimental Workflow

References

• 1. 5-(4-Chloro­benz­yl)-1H-tetra­zole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. Pinner Reaction [organic-chemistry.org]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. arrow.tudublin.ie [arrow.tudublin.ie]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Purification of crude 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile by recrystallization

This technical support center provides troubleshooting guidance and detailed protocols for the purification of crude 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: The ideal solvent is one in which the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures. Due to the polar nature of the sulfonyl and nitrile groups, common solvents to test include ethanol, isopropanol, acetonitrile, or mixed solvent systems such as ethanol/water, toluene/hexane, or ethyl acetate/hexane.[1][2][3] Small-scale solubility tests are recommended to determine the optimal solvent or solvent mixture.

Q2: How do impurities affect the recrystallization process?

A2: Impurities can interfere with crystal lattice formation, potentially leading to the formation of small, impure crystals, or they may prevent crystallization altogether.[4] If the crude material is heavily contaminated or colored, a preliminary purification step like passing the material through a silica plug or performing a charcoal treatment on the hot solution may be necessary.[4][5]

Q3: What is the significance of the cooling rate during crystallization?

A3: The rate of cooling directly impacts the size and purity of the resulting crystals. Slow, undisturbed cooling allows for the selective formation of larger, purer crystals as the lattice has more time to form correctly, excluding impurities. Rapid cooling can trap impurities within the crystal structure, leading to a less pure product.[5]

Q4: The final crystal yield is very low. What are the possible causes?

A4: A poor yield can result from several factors. Using an excessive amount of solvent is a common cause, as a significant portion of the compound will remain dissolved in the mother liquor.[5] To check for this, you can evaporate the solvent from a small sample of the mother liquor; a large residue indicates substantial product loss. Other causes include premature crystallization during a hot filtration step or incomplete transfer of the solid during collection.[6]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	The solution is not sufficiently saturated; too much solvent was used. The compound may be too soluble in the chosen solvent even at low temperatures.	Increase Supersaturation: Reheat the solution and evaporate some of the solvent to increase the compound's concentration. Then, allow it to cool again.[5] Induce Nucleation: Try scratching the inside of the flask at the solution's surface with a glass rod or adding a "seed" crystal of the pure compound. Change Solvent System: If the compound remains soluble, a different solvent or the addition of an anti-solvent (a solvent in which the compound is insoluble) may be necessary.[1][6]
The compound "oils out" instead of forming solid crystals.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is too supersaturated. Impurities are present that are lowering the melting point of the mixture.	Adjust Solvent Volume: Reheat the solution to dissolve the oil and add a small amount of additional hot solvent to lower the saturation point. Allow it to cool slowly.[5] Use a Lower-Boiling Solvent: Select a solvent with a boiling point below the melting point of the pure compound. Charcoal Treatment: If impurities are suspected, reheat the solution, add a small amount of activated charcoal, boil for a few minutes, and perform a hot filtration before cooling.[5]
Crystallization happens too quickly, resulting in fine powder.	The solution is too concentrated, or the cooling is too rapid.	Use More Solvent: Reheat the solution and add a small excess of the hot solvent (1-2 mL) beyond the minimum needed for dissolution. This will keep the compound in solution longer during cooling.[5] Slow the Cooling Process: Insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass to allow for gradual cooling to room temperature before moving to an ice bath.
The purified crystals are colored.	Colored impurities are co-precipitating with the product.	Use Activated Charcoal: Before the cooling step, add a small amount of activated charcoal to the hot, dissolved solution. Boil for 5-10 minutes and then perform a hot filtration to remove the charcoal and the adsorbed impurities.[5][6] Re-recrystallize: A second recrystallization of the colored crystals may be necessary to achieve the desired purity.

Data Presentation: Comparison of Potential Recrystallization Solvents

The following table provides a comparative summary of expected outcomes for different solvent systems. These values are representative and will vary based on the purity of the crude material and specific experimental conditions.

Recrystallization Method	Solvent System	Typical Yield (%)	Expected Purity (by HPLC, %)	Key Considerations
Method A	Ethanol	70-85	>99.0	Good for moderately polar compounds. Easy to handle.[3][7]
Method B	Isopropanol	75-90	>98.5	Similar to ethanol but less volatile.
Method C	Ethanol/Water	65-80	>99.5	The addition of water as an anti-solvent can improve yield for compounds highly soluble in pure ethanol.[1]
Method D	Toluene/Hexane	70-85	>99.0	A common non-polar/polar mixture suitable for a range of polarities.[8]

Experimental Workflow and Protocols

Caption: Workflow for the purification of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Protocol: Single-Solvent Recrystallization (Using Ethanol)

Safety Precautions: Standard laboratory safety practices should be strictly followed. This includes the use of personal protective equipment (PPE) such as safety goggles, lab coats, and gloves. All heating should be performed in a well-ventilated fume hood.

Materials:

• Crude 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• 95% Ethanol

• Activated Charcoal (optional)

• Erlenmeyer flasks

• Hotplate/stirrer

• Büchner funnel and filter flask

• Filter paper

• Watch glass

Procedure:

• Dissolution: Place the crude 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in an appropriately sized Erlenmeyer flask with a stir bar. Add a small volume of 95% ethanol and begin heating the mixture with gentle stirring on a hotplate. Continue adding ethanol in small portions until the solid is completely dissolved at the boiling point of the solvent. Use the minimum amount of hot solvent necessary to achieve full dissolution.[6]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and then gently reheat to a boil for 5-10 minutes.[5]

• Hot Filtration (Optional, but required if charcoal is used): Pre-heat a second flask and a funnel with fluted filter paper. Quickly filter the hot solution to remove the charcoal or any other insoluble impurities. This step prevents premature crystallization in the funnel.[6]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, immerse the flask in an ice bath for at least 30 minutes to maximize crystal formation.[5]

• Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold 95% ethanol to rinse away any residual mother liquor.

• Drying: Transfer the purified crystals to a watch glass and dry them in a vacuum oven or desiccator until a constant weight is achieved.

• Analysis: Determine the final yield and assess the purity by measuring the melting point and using a suitable chromatographic technique (e.g., HPLC).

References

• 1. mt.com [mt.com]
• 2. CAS 5697-44-9: 2-[(4-Methylphenyl)sulfonyl]acetonitrile [cymitquimica.com]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]

Common side reactions in the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, categorized by the two most common synthetic routes.

Route 1: Oxidation of 2-[(4-Chlorobenzyl)thio]acetonitrile

This is a widely employed method for preparing sulfones due to the availability of starting materials and generally clean reaction profiles. The primary challenge in this route is achieving complete and selective oxidation of the thioether to the sulfone.

Diagram of the Oxidation Pathway

Caption: Synthetic pathway for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile via thioether oxidation.

Common Problems and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Final Product	1. Incomplete formation of the thioether precursor.2. Incomplete oxidation of the thioether.3. Degradation of the product during workup.	1. Ensure complete reaction of 4-chlorobenzyl chloride with mercaptoacetonitrile by monitoring with TLC. Consider adjusting reaction time or temperature.2. Increase the equivalents of the oxidizing agent (e.g., hydrogen peroxide) or prolong the reaction time. Monitor the reaction progress by TLC or GC-MS to ensure full conversion of the sulfoxide intermediate.[1][2][3][4] 3. Maintain a low temperature during workup and extraction to prevent degradation. Use a mild base for neutralization.
Presence of Sulfoxide Impurity	Insufficient amount of oxidizing agent or short reaction time.	Add an additional portion of the oxidizing agent and continue stirring at the reaction temperature until the sulfoxide spot on the TLC plate disappears.[1][2][3][4]
Formation of Unidentified Byproducts	1. Over-oxidation, although less common with H₂O₂/acetic acid.2. Side reactions of the starting materials or intermediates.	1. Use a milder oxidizing agent or control the reaction temperature more carefully.[5][6] 2. Purify the starting materials before use. Analyze byproducts by LC-MS or NMR to identify their structures and adjust reaction conditions accordingly.
Difficulty in Product Isolation/Purification	Product may be an oil or have similar polarity to byproducts.	Use column chromatography with a suitable solvent system (e.g., ethyl acetate/hexane) for purification. If the product is an oil, try trituration with a non-polar solvent like hexane or diethyl ether to induce crystallization.

Route 2: Alkylation of Sodium 4-Chlorobenzylsulfinate

This alternative route involves the formation of a sulfinate salt followed by its alkylation with a haloacetonitrile. The main challenges are the preparation and stability of the sulfinate salt and avoiding side reactions during the alkylation step.

Diagram of the Sulfinate Alkylation Pathway

Caption: Synthetic pathway via alkylation of a sulfinate salt.

Common Problems and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Final Product	1. Incomplete formation of the sulfinate salt.2. Decomposition of the sulfinate salt.3. Inefficient alkylation.	1. Ensure complete reaction of 4-chlorobenzyl chloride with sodium sulfite. This reaction can be slow and may require elevated temperatures.[7] 2. Use the freshly prepared sulfinate salt immediately. Avoid strongly acidic or basic conditions during its preparation and use.[8][9] 3. Use a polar aprotic solvent like DMF or DMSO to improve the solubility of the sulfinate salt. The addition of a phase-transfer catalyst may also be beneficial.
Formation of O-Alkylated Byproduct	The sulfinate anion is an ambident nucleophile, and reaction can occur at either the sulfur or oxygen atom.	The use of polar aprotic solvents generally favors S-alkylation. Softer alkylating agents also tend to favor reaction at the softer sulfur atom.
Presence of Unreacted Chloroacetonitrile	1. Insufficient amount of sulfinate salt.2. Low reactivity of the sulfinate salt.	1. Use a slight excess of the sulfinate salt.2. Ensure the sulfinate salt is dry and of good quality. As mentioned, a suitable solvent is crucial for reactivity.
Hydrolysis of Chloroacetonitrile	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in the oxidation of 2-[(4-Chlorobenzyl)thio]acetonitrile to the sulfone?

A1: The most common impurity is the corresponding sulfoxide, 2-[(4-Chlorobenzyl)sulfinyl]acetonitrile.[1][2][3][4] This arises from incomplete oxidation of the starting thioether. Its presence can be minimized by using a sufficient excess of the oxidizing agent and ensuring the reaction goes to completion, which can be monitored by thin-layer chromatography (TLC).

Q2: How can I monitor the progress of the oxidation reaction?

A2: Thin-layer chromatography (TLC) is a convenient method. The thioether, sulfoxide, and sulfone will have different Rf values. Typically, the sulfone is the most polar, followed by the sulfoxide, and then the thioether. Staining with potassium permanganate can help visualize the spots, as the thioether and sulfoxide will be readily oxidized, causing a color change.

Q3: Are there any safety precautions I should be aware of when working with hydrogen peroxide and acetic acid?

A3: Yes, the mixture of hydrogen peroxide and acetic acid can form peracetic acid, which is a strong and potentially explosive oxidizing agent.[3] Reactions should be carried out behind a safety shield, and the temperature should be carefully controlled. Avoid mixing concentrated hydrogen peroxide directly with acetic acid without proper cooling.

Q4: In the sulfinate alkylation route, what is the best way to prepare the sodium 4-chlorobenzylsulfinate?

A4: A common method is the reaction of 4-chlorobenzyl chloride with sodium sulfite in an aqueous or mixed aqueous/organic solvent system.[7] It is important to control the pH during the reaction to avoid side reactions.

Q5: My final product is a persistent oil. How can I induce crystallization?

A5: If purification by column chromatography yields a pure oil, you can try several techniques to induce crystallization. These include:

• Trituration: Stirring the oil with a solvent in which it is poorly soluble (e.g., hexane, pentane, or diethyl ether).

• Scratching: Scratching the inside of the flask at the oil's surface with a glass rod.

• Seeding: Adding a small crystal of the desired compound if available.

• Solvent layering: Dissolving the oil in a good solvent and carefully layering a poor solvent on top. Slow diffusion can sometimes promote crystal growth.

Data Presentation

Table 1: Comparison of Synthetic Routes for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Parameter	Route 1: Thioether Oxidation	Route 2: Sulfinate Alkylation
Starting Materials	4-Chlorobenzyl chloride, Mercaptoacetonitrile, Oxidizing Agent (e.g., H₂O₂)	4-Chlorobenzyl chloride, Sodium Sulfite, Chloroacetonitrile
Typical Yield	70-90% (for the oxidation step)	60-80%
Key Intermediates	2-[(4-Chlorobenzyl)thio]acetonitrile	Sodium 4-Chlorobenzylsulfinate
Common Impurities	2-[(4-Chlorobenzyl)sulfinyl]acetonitrile	O-Alkylated byproduct, unreacted starting materials
Advantages	Generally clean reaction, high yields, readily available starting materials.	Avoids the use of potentially odorous thiols.
Disadvantages	Potential for incomplete oxidation, requires careful control of oxidizing conditions.	Sulfinate salt can be unstable, potential for O-alkylation.

Experimental Protocols

Protocol 1: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile via Thioether Oxidation

Step 1a: Synthesis of 2-[(4-Chlorobenzyl)thio]acetonitrile

• To a solution of mercaptoacetonitrile (1.0 eq) in a suitable solvent such as ethanol or acetonitrile, add a base such as sodium ethoxide or potassium carbonate (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 4-chlorobenzyl chloride (1.0 eq) in the same solvent dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring the progress by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude thioether, which can be used in the next step without further purification or purified by column chromatography.

Step 1b: Oxidation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Dissolve the crude 2-[(4-Chlorobenzyl)thio]acetonitrile (1.0 eq) in glacial acetic acid.

• Cool the solution in an ice bath and slowly add 30% hydrogen peroxide (2.2-2.5 eq) dropwise, maintaining the internal temperature below 20°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, or until TLC analysis indicates complete consumption of the starting material and the sulfoxide intermediate.

• Carefully pour the reaction mixture into ice-water.

• Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Protocol 2: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile via Sulfinate Alkylation

Step 2a: Synthesis of Sodium 4-Chlorobenzylsulfinate

• Prepare a solution of sodium sulfite (1.2 eq) in water.

• Add 4-chlorobenzyl chloride (1.0 eq) to the aqueous solution.

• Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by the disappearance of the organic layer.

• Cool the reaction mixture to room temperature. The sodium 4-chlorobenzylsulfinate may precipitate upon cooling.

• Collect the solid by filtration, wash with a small amount of cold water, and dry under vacuum. Alternatively, the aqueous solution can be used directly in the next step after removing any unreacted starting material.

Step 2b: Alkylation to 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Suspend the dried sodium 4-chlorobenzylsulfinate (1.0 eq) in a polar aprotic solvent such as DMF or DMSO.

• Add chloroacetonitrile (1.1 eq) to the suspension.

• Heat the reaction mixture to 60-80°C and stir for 4-8 hours, monitoring the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Mandatory Visualization

Troubleshooting Workflow for the Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. jchemrev.com [jchemrev.com]
• 7. CN101786973B - Synthesizing process of 4-methyl sodium benzene sulphinate - Google Patents [patents.google.com]
• 8. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Issue	Potential Cause	Troubleshooting Steps
Low Yield After Recrystallization	- The chosen solvent system is not optimal, leading to high solubility of the compound at low temperatures.- Too much solvent was used, preventing the solution from reaching supersaturation upon cooling.- Premature crystallization occurred during hot filtration.	- Solvent Screening: Test a variety of solvents and solvent mixtures to find a system where the compound is highly soluble at elevated temperatures and poorly soluble at room temperature or below. Common solvents for similar compounds include ethanol, ethyl acetate, and mixtures with hexanes.[1]- Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.- Preheat Filtration Apparatus: Ensure the funnel and receiving flask are heated before filtering the hot solution to prevent premature crystal formation.
Product "Oils Out" During Recrystallization	- The melting point of the impure compound is lower than the boiling point of the recrystallization solvent.- The solution is too concentrated, causing the compound to come out of solution above its melting point.	- Use a Lower-Boiling Solvent: Select a solvent or solvent system with a lower boiling point.- Increase Solvent Volume: Use a larger volume of solvent to reduce the concentration of the compound.- Induce Crystallization at a Lower Temperature: Allow the solution to cool more slowly or add a seed crystal at a lower temperature.
Inadequate Separation by Column Chromatography	- The chosen eluent system has poor selectivity for the target compound and impurities.- The column was not packed properly, leading to channeling.- The column was overloaded with the crude product.	- Optimize Eluent System: Perform thin-layer chromatography (TLC) with various solvent mixtures (e.g., hexane/ethyl acetate, dichloromethane/methanol) to identify an eluent system that provides good separation between the product and impurities.- Proper Column Packing: Ensure the stationary phase is packed uniformly to avoid cracks and channels.- Appropriate Loading: Do not exceed the recommended loading capacity of the column based on its size and the stationary phase.
Presence of Starting Materials in Final Product	- The reaction did not go to completion.- Inefficient purification failed to remove unreacted starting materials.	- Monitor Reaction Progress: Use techniques like TLC or HPLC to ensure the reaction has reached completion before workup.- Employ Orthogonal Purification Methods: If one purification technique is insufficient, consider a second, different method. For example, follow recrystallization with column chromatography.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: While specific impurities depend on the synthetic route, common contaminants in similar syntheses can include unreacted starting materials such as 4-chlorobenzyl chloride and chloroacetonitrile, byproducts from side reactions, and residual solvents.

Q2: What is a good starting point for a recrystallization solvent for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A2: Given the polar nature of the sulfonyl and nitrile groups, polar protic or aprotic solvents are a good starting point.[3] Consider solvents like ethanol, isopropanol, or ethyl acetate. It is often beneficial to use a two-solvent system, such as dissolving the compound in a good solvent (e.g., dichloromethane or ethyl acetate) and then adding a poor solvent (e.g., hexanes or pentane) until the solution becomes turbid, followed by cooling.[1][4]

Q3: How can I effectively remove highly polar impurities?

A3: Highly polar impurities can sometimes be removed by washing an organic solution of the crude product with water or brine. If the impurities remain, column chromatography using a polar stationary phase (like silica gel) and an optimized eluent system is typically effective.

Q4: What analytical techniques are recommended to assess the purity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A4: To assess purity, a combination of techniques is recommended. Thin-layer chromatography (TLC) is useful for a quick check of the number of components. High-performance liquid chromatography (HPLC) can provide quantitative purity data. Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure and identify impurities. Mass spectrometry (MS) can confirm the molecular weight.

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. Add a few drops of a test solvent and observe the solubility at room temperature. If it is insoluble, heat the mixture gently. A good solvent will dissolve the compound when hot but show low solubility when cool. Test several solvents (e.g., ethanol, ethyl acetate, toluene, and mixtures like ethyl acetate/hexanes) to find the optimal system.

• Dissolution: In a larger flask, add the crude product and the chosen solvent. Heat the mixture to boiling while stirring until the solid is completely dissolved. Add the minimum amount of hot solvent necessary for complete dissolution.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration using a pre-heated funnel to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. To promote further crystallization, you can place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

• Stationary Phase and Eluent Selection: Based on TLC analysis, choose an appropriate stationary phase (silica gel is common) and eluent system that gives a good separation (Rf value of the product around 0.3-0.4).

• Column Packing: Pack a glass column with the selected stationary phase as a slurry in the eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dried silica onto the top of the column.

• Elution: Add the eluent to the top of the column and apply pressure to force the solvent through the column at a steady rate.

• Fraction Collection: Collect fractions as the eluent comes off the column.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Purification Workflow

Caption: A workflow diagram illustrating the primary steps for the purification of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile via recrystallization, with column chromatography as an alternative or supplementary method.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. A Two-Step Orthogonal Chromatographic Process for Purifying the Molecular Adjuvant QS-21 with High Purity and Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 5697-44-9: 2-[(4-Methylphenyl)sulfonyl]acetonitrile [cymitquimica.com]
• 4. reddit.com [reddit.com]

Optimizing reaction conditions for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Technical Support Center: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the synthesis and optimization of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: The most common and direct route is the S-alkylation of a sulfinate salt with chloroacetonitrile to form a cyanomethyl sulfone, which is then alkylated with 4-chlorobenzyl chloride. An alternative is the reaction of 4-chlorobenzylsulfonyl chloride with a cyanide source. The alkylation of a pre-existing cyanomethyl sulfone is often more straightforward.

Q2: Which factors are most critical for optimizing the reaction yield?

A2: The choice of base, solvent, reaction temperature, and the stoichiometry of the reactants are all crucial. The base should be strong enough to deprotonate the cyanomethyl sulfone without causing significant side reactions. The solvent needs to dissolve the reactants and facilitate the reaction, with polar aprotic solvents often being a good choice. Temperature can influence the reaction rate and the formation of byproducts.

Q3: What are the common impurities or byproducts I should look out for?

A3: Common impurities include unreacted starting materials (cyanomethyl sulfone and 4-chlorobenzyl chloride), over-alkylation products (dialkylated species), and products from side reactions involving the solvent or base. If the starting sulfonyl chloride is prepared in situ, residual reagents from that step can also be present.

Q4: How can I purify the final product?

A4: Purification is typically achieved through recrystallization or column chromatography. The choice of solvent for recrystallization will depend on the polarity of the product and impurities. For column chromatography, a solvent system of ethyl acetate and a non-polar solvent like hexanes is often a good starting point.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inactive catalyst or base. 2. Reaction temperature is too low. 3. Poor quality starting materials. 4. Insufficient reaction time.	1. Use fresh, anhydrous base and solvent. 2. Gradually increase the reaction temperature and monitor by TLC. 3. Verify the purity of starting materials by NMR or other analytical techniques. 4. Extend the reaction time, monitoring progress by TLC.
Formation of Multiple Products (Spotted on TLC)	1. Over-alkylation (dialkylation). 2. Side reactions due to high temperature. 3. Reaction with solvent.	1. Use a milder base or add the alkylating agent slowly at a lower temperature. Reduce the equivalents of the alkylating agent. 2. Run the reaction at a lower temperature for a longer period. 3. Choose a less reactive (more inert) solvent.
Product is an Oil and Difficult to Crystallize	1. Presence of impurities. 2. Residual solvent.	1. Purify the crude product by column chromatography before attempting recrystallization. 2. Ensure all solvent is removed under high vacuum. Trituration with a non-polar solvent can sometimes induce crystallization.
Difficulty in Removing Unreacted Starting Material	1. Incorrect stoichiometry. 2. Similar polarity of starting material and product.	1. Adjust the stoichiometry to use a slight excess of the less valuable reagent to drive the reaction to completion. 2. Optimize the solvent system for column chromatography to achieve better separation. A different purification method, like recrystallization, might be more effective.

Experimental Protocols

Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This protocol describes a general method for the alkylation of a cyanomethyl sulfone with 4-chlorobenzyl chloride.

Materials:

• Cyanomethyl p-tolylsulfone (or a similar cyanomethyl sulfone)

• 4-Chlorobenzyl chloride

• Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Ethyl acetate

• Hexanes

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of cyanomethyl p-tolylsulfone (1.0 equivalent) in anhydrous DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of 4-chlorobenzyl chloride (1.1 equivalents) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) or recrystallization to afford the pure 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Data Presentation

Table 1: Optimization of Base and Solvent for Alkylation

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NaH (1.2)	DMF	25	18	75
2	NaH (1.2)	MeCN	25	18	62
3	KOtBu (1.2)	THF	25	18	68
4	K₂CO₃ (2.0)	DMF	60	24	45
5	Cs₂CO₃ (1.5)	MeCN	50	20	58

Table 2: Optimization of Reaction Temperature

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NaH	DMF	0	24	55
2	NaH	DMF	25	18	75
3	NaH	DMF	50	12	72 (with byproducts)
4	NaH	DMF	80	6	60 (significant decomposition)

Visualizations

Caption: Synthetic pathway for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Caption: A typical experimental workflow for the synthesis.

Caption: A decision tree for troubleshooting common synthesis issues.

Troubleshooting low yield in sulfone synthesis

Welcome to the Technical Support Center for sulfone synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting and optimizing sulfone synthesis protocols. Below, you will find frequently asked questions and detailed troubleshooting guides to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing sulfones?

A1: The most prevalent methods for synthesizing sulfones include the oxidation of sulfides or sulfoxides, Friedel-Crafts type reactions with sulfonyl chlorides, the electrophilic trapping of sulfinic acid salts, and the addition of sulfonyl radicals to alkenes or alkynes.[1][2] The oxidation of sulfides is one of the oldest and still widely used methods.[1][2]

Q2: My sulfone synthesis reaction has a very low yield. What are the general areas I should investigate?

A2: Low yields in sulfone synthesis can often be attributed to several key factors: incomplete reaction, degradation of the product, formation of side products, and issues with product isolation and purification.[3][4][5] It is crucial to examine starting material quality, reaction conditions such as temperature and time, stoichiometry of reagents, and the workup procedure.[5]

Q3: How can I monitor the progress of my sulfone synthesis reaction?

A3: Reaction progress can be monitored using analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC).[4][6] These methods help in determining the consumption of starting materials and the formation of the desired sulfone product, as well as detecting any side products.[4][6]

Q4: What are some common side reactions that can lower the yield of my desired sulfone product?

A4: Common side reactions include over-oxidation or under-oxidation when starting from a sulfide, leading to the formation of sulfoxides as intermediates or other oxidized byproducts.[1][7] In Friedel-Crafts type reactions, the formation of isomeric byproducts or di-sulfonated products can occur.[4] For instance, in the sulfonation of 8-ethoxyquinoline, the 8-sulfonic acid isomer can form as a byproduct.[4]

Q5: Are there any specific safety precautions I should take during sulfone synthesis?

A5: Yes, many reagents used in sulfone synthesis are hazardous. For example, sulfonating agents like fuming sulfuric acid and chlorosulfonic acid are highly corrosive and react violently with water.[4][5] These reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should always be worn.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered during sulfone synthesis.

Issue 1: Low Yield in Sulfone Synthesis via Oxidation of Sulfides

The oxidation of sulfides is a common route to sulfones, but achieving high yields can be challenging due to the intermediate sulfoxide, which can be difficult to oxidize further or can be isolated as the main product.[1]

Symptom	Potential Cause	Recommended Solution
Reaction stalls; starting sulfide remains	Incomplete oxidation.	Increase the amount of oxidizing agent (e.g., H₂O₂, m-CPBA).[8] Consider using a more potent oxidizing system or a catalyst.[8]
Significant amount of sulfoxide byproduct	Insufficiently strong oxidizing conditions for the second oxidation step.	Increase the reaction temperature or prolong the reaction time.[1] Switch to a stronger oxidant or a catalytic system known to favor sulfone formation.[8]
Formation of unknown byproducts	Over-oxidation or side reactions with other functional groups.	Use a more selective oxidizing agent.[8] Optimize reaction conditions (lower temperature, shorter time) to minimize side reactions.
Low isolated yield after workup	Product loss during extraction or purification.	Optimize the extraction solvent and pH. Consider alternative purification methods like recrystallization or distillation if the product is sensitive to chromatography.[9][10]

This protocol provides a general procedure for the oxidation of a sulfide using hydrogen peroxide.

• Dissolution : Dissolve the starting sulfide in a suitable solvent such as acetic acid or an alcohol.

• Addition of Oxidant : Slowly add a stoichiometric excess (typically 2.2 to 3 equivalents) of 30% hydrogen peroxide to the solution at room temperature.[8]

• Reaction : Stir the mixture at room temperature or with gentle heating (e.g., 50-70°C) and monitor the reaction progress by TLC or HPLC.[11]

• Quenching : Once the reaction is complete, cool the mixture and quench the excess peroxide by adding a reducing agent like sodium sulfite or sodium thiosulfate solution.

• Workup : Extract the product with an appropriate organic solvent. Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., Na₂SO₄).

• Purification : Remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[9]

Issue 2: Low Yield in Friedel-Crafts Sulfonylation

Friedel-Crafts sulfonylation is used to form aryl sulfones but can suffer from low yields due to side reactions and harsh conditions.[1]

Symptom	Potential Cause	Recommended Solution
Low conversion of starting arene	Insufficient reactivity of the aromatic substrate or deactivation of the Lewis acid catalyst.	Use a more reactive sulfonylating agent (e.g., sulfonyl chloride vs. sulfonic acid).[1] Ensure anhydrous conditions as moisture can deactivate the Lewis acid catalyst.[4]
Formation of isomeric byproducts	Lack of regioselectivity in the electrophilic substitution.	Control the reaction temperature; lower temperatures often favor the formation of a specific isomer.[4] The choice of solvent can also influence isomer distribution.
Di-sulfonylation product observed	High reactivity of the substrate and/or excess sulfonylating agent.	Use a stoichiometric amount or only a slight excess of the sulfonylating agent.[4] Add the sulfonylating agent dropwise to avoid localized high concentrations.[4]
Product degradation	Harsh reaction conditions (high temperature, strong acid).	Perform the reaction at the lowest possible temperature that allows for a reasonable rate.[4] Minimize the reaction time.

This protocol outlines a general procedure for the synthesis of an aryl sulfone.

• Setup : In a fume hood, equip a round-bottom flask with a dropping funnel and a stirrer. Ensure all glassware is dry.[5]

• Catalyst Suspension : Suspend the Lewis acid catalyst (e.g., AlCl₃, FeCl₃) in an inert solvent (e.g., dichloromethane, carbon disulfide).[1]

• Reagent Addition : Cool the suspension in an ice bath. Add the sulfonyl chloride to the cooled suspension, followed by the slow, dropwise addition of the aromatic substrate.[5]

• Reaction : Allow the reaction mixture to warm to room temperature and stir until the reaction is complete, monitoring by TLC or GC.[5]

• Workup : Carefully pour the reaction mixture onto crushed ice and water to decompose the catalyst complex.[5]

• Extraction and Purification : Extract the product with an organic solvent. Wash the organic layer, dry it, and remove the solvent. Purify the crude product by distillation or recrystallization.[5]

Visualizing Troubleshooting Logic

The following diagrams illustrate the decision-making process for troubleshooting common issues in sulfone synthesis.

Caption: Troubleshooting workflow for low yield in sulfide oxidation.

References

• 1. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfone - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ymerdigital.com [ymerdigital.com]
• 7. jchemrev.com [jchemrev.com]
• 8. Sulfone synthesis by oxidation [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This technical support guide is intended for researchers, scientists, and drug development professionals working with 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. It provides troubleshooting advice and answers to frequently asked questions regarding the stability of this compound during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: To ensure the stability of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, it is recommended to store the compound in a cool, dark, and well-ventilated place.[1] The container should be tightly sealed to protect it from moisture, as the compound is hygroscopic.[1] For long-term storage, storing under an inert gas atmosphere (e.g., argon or nitrogen) is advisable to prevent degradation from atmospheric moisture and oxygen.[1]

Q2: I've observed a change in the physical appearance of my stored 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (e.g., clumping, discoloration). What could be the cause?

A2: Changes in physical appearance are often indicative of degradation. Clumping or caking can occur due to the hygroscopic nature of the compound, where it absorbs moisture from the environment. Discoloration may suggest chemical decomposition, potentially caused by exposure to light, elevated temperatures, or reactive impurities. It is crucial to re-analyze the purity of the material before use if any physical changes are observed.

Q3: What are the likely degradation pathways for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A3: Based on its chemical structure, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is susceptible to degradation through several pathways:

• Hydrolysis: The sulfonyl group and the nitrile group can undergo hydrolysis. The presence of moisture can lead to the cleavage of the C-S bond or hydrolysis of the nitrile to an amide and subsequently to a carboxylic acid.

• Photodegradation: The aromatic chloro-benzyl moiety makes the molecule susceptible to degradation upon exposure to light, particularly UV radiation. This can lead to the cleavage of the benzyl-sulfonyl bond.

• Thermal Decomposition: At elevated temperatures, the molecule can undergo thermal decomposition. The weakest bonds, such as the C-S and S-C bonds, are likely to cleave, leading to the formation of various degradation products.

Q4: What are some potential impurities that might be present in a sample of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A4: Impurities can arise from the synthetic route or from degradation during storage. Potential synthesis-related impurities could include starting materials such as 4-chlorobenzyl chloride and sulfonylacetonitrile, as well as by-products from the reaction. Degradation products, as mentioned in Q3, are also potential impurities.

Troubleshooting Guide

This section provides guidance on how to address common stability-related issues encountered during experiments with 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Observed Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	1. Verify the purity of the 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile sample using a suitable analytical method (e.g., HPLC, NMR). 2. Ensure the compound is stored under the recommended conditions (cool, dark, dry, inert atmosphere). 3. Prepare fresh solutions for each experiment.
Appearance of unexpected peaks in chromatogram	Formation of degradation products during sample preparation or analysis.	1. Investigate the stability of the compound in the analytical solvent. 2. Minimize the time between sample preparation and analysis. 3. If using HPLC, ensure the mobile phase is compatible and does not induce degradation. 4. Perform a forced degradation study to identify potential degradation products and their retention times.
Low assay or potency	Significant degradation of the bulk material.	1. Re-test the purity of the bulk material. 2. If degradation is confirmed, obtain a new, pure batch of the compound. 3. Review storage and handling procedures to prevent future degradation.
Poor solubility after storage	Formation of less soluble degradation products or polymeric materials.	1. Attempt to dissolve a small sample in various solvents to assess solubility changes. 2. Characterize the insoluble material if possible. 3. If solubility is a persistent issue, consider storing the compound as a frozen stock solution in a compatible, anhydrous solvent.

Experimental Protocols

A forced degradation study is essential to understand the intrinsic stability of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. Below is a general protocol.

Objective: To investigate the stability of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile under various stress conditions and to identify potential degradation products.

Materials:

• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Calibrated pH meter

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to 105°C in an oven for 48 hours. Dissolve a portion in acetonitrile for analysis.

  • Photodegradation: Expose the solid compound and a solution in acetonitrile (1 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

• Sample Analysis:

  • Analyze all stressed samples, along with a control sample (unstressed stock solution), by a stability-indicating HPLC method.

  • Use a photodiode array (PDA) detector to monitor for peak purity and to obtain UV spectra of the parent compound and any degradation products.

  • If significant degradation is observed, further analysis by LC-MS can be performed to identify the mass of the degradation products.

Data Presentation

The results of the forced degradation study can be summarized in the following table.

Stress Condition	Incubation Time (hours)	Temperature (°C)	% Assay of Parent Compound	% Degradation	Number of Degradation Products	Peak Area of Major Degradant
0.1 M HCl	24	60
0.1 M NaOH	24	60
3% H₂O₂	24	RT
Heat (Solid)	48	105
Light (Solid)	-	-
Light (Solution)	-	-

Visualizations

The following diagrams illustrate the potential degradation pathways and the experimental workflow for the stability study.

References

• 1. Hydrolysis of Acetonitrile or Methyl Cyanide from a Modern Prospective [quirkyscience.com]

Managing exothermic reactions in 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile synthesis

Technical Support Center: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This guide provides technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. It focuses on safely managing the exothermic nature of the reaction and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm in the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: The primary exothermic event is the nucleophilic substitution reaction (alkylation) between the sodium 4-chlorobenzenesulfinate salt and chloroacetonitrile. This SN2 reaction is generally fast and releases significant heat, which can lead to a rapid temperature increase if not properly controlled.

Q2: Why is controlling the reaction temperature so critical?

A2: Maintaining a stable, low temperature is crucial for several reasons:

• Safety: Uncontrolled exotherms can lead to thermal runaway, where the reaction rate accelerates uncontrollably. This can cause the solvent to boil violently, leading to pressure buildup, vessel rupture, and release of hazardous materials.

• Selectivity: Higher temperatures can promote side reactions, such as the formation of impurities, which reduces the final product yield and purity.

• Stability: The product or reactants may be unstable at elevated temperatures, leading to decomposition.

Q3: What are the initial signs of a potential thermal runaway?

A3: Be vigilant for the following indicators:

• A sudden, sharp increase in the internal reaction temperature that does not stabilize with standard cooling.

• A rapid increase in pressure within the reaction vessel.

• Noticeable changes in the reaction mixture's color or viscosity.

• Vigorous, uncontrolled boiling or off-gassing.

Q4: What type of cooling system is recommended for this synthesis?

A4: A robust cooling system is essential. For lab-scale synthesis, an ice-salt bath or a cryostat/circulating chiller capable of maintaining temperatures between -10°C and 5°C is recommended. For larger scales, a jacketed reactor with a circulating coolant is necessary.

Q5: How does the rate of reagent addition impact safety?

A5: The rate of addition of the electrophile (chloroacetonitrile) is a critical control parameter. Adding it too quickly will generate heat faster than the cooling system can remove it, leading to a dangerous temperature spike. Slow, dropwise addition via a syringe pump or an addition funnel allows for steady heat dissipation and precise temperature control.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis.

Symptom / Observation	Possible Cause(s)	Recommended Action(s)
Rapid, Uncontrolled Temperature Rise (>5°C above setpoint)	1. Chloroacetonitrile addition rate is too high.2. Inadequate cooling bath capacity or circulation.3. Insufficient stirring, leading to localized "hot spots."	1. Immediately stop the addition of chloroacetonitrile. 2. Enhance cooling (add more ice/salt to the bath or lower the chiller setpoint).3. If safe, increase the stirring rate to improve heat transfer.4. If the temperature continues to rise, prepare for an emergency quench by adding a pre-chilled anti-solvent.
Low or No Product Yield	1. Poor quality or wet starting materials (especially the sulfinate salt).2. Reaction temperature was too low, slowing the reaction rate significantly.3. Incomplete reaction due to insufficient reaction time.	1. Ensure all reagents are pure and thoroughly dried before use.2. Allow the reaction to proceed for a longer duration or slightly raise the temperature (e.g., from 0°C to 5-10°C) while carefully monitoring the exotherm.3. Monitor reaction progress using TLC or LCMS before quenching.
Formation of Significant Impurities	1. Reaction temperature was too high.2. Presence of water or other nucleophilic impurities in the reagents or solvent.	1. Improve temperature control; ensure the exotherm does not exceed the target range.2. Use anhydrous solvents and dry all glassware and reagents thoroughly.
Difficult or Violent Quenching Step	1. Adding the quenching solution (e.g., water) directly to the reaction vessel.2. Insufficient cooling during the quench.	1. Always add the reaction mixture slowly to a separate, vigorously stirred, and pre-chilled quench solution (e.g., a beaker of ice water).[1]2. This method provides a large heat sink to safely dissipate any residual reaction energy.[1]

Experimental Protocol & Data

This protocol is a representative method based on the general principles of sulfone synthesis via sulfinate alkylation.[2][3] Researchers should perform their own risk assessment and optimization.

Materials:

• Sodium 4-chlorobenzenesulfinate

• Chloroacetonitrile

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

• Ice

• Deionized Water

• Ethyl Acetate

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Thermometer or thermocouple probe

• Addition funnel or syringe pump

• Cooling bath (ice-salt or cryostat)

Procedure:

• Setup: Assemble a dry three-neck flask with a mechanical stirrer, thermometer, and addition funnel under a nitrogen or argon atmosphere.

• Charging Reagents: Charge the flask with sodium 4-chlorobenzenesulfinate (1.0 eq) and anhydrous DMF (5-10 mL per gram of sulfinate).

• Cooling: Cool the resulting slurry to 0°C using an ice-salt bath.

• Slow Addition: Dissolve chloroacetonitrile (1.1 eq) in a minimal amount of anhydrous DMF and load it into the addition funnel. Begin a slow, dropwise addition of the chloroacetonitrile solution to the cooled slurry, ensuring the internal temperature does not exceed 5°C.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5°C for 2-4 hours. Monitor the reaction's progress by TLC or LCMS.

• Quenching: Prepare a separate beaker containing a vigorously stirred mixture of ice and water. Once the reaction is complete, slowly pour the reaction mixture into the ice water.

• Workup: The product will precipitate as a solid. Filter the solid, wash it thoroughly with cold water, and then with a cold non-polar solvent (e.g., hexane) to remove organic impurities.

• Drying: Dry the solid product under vacuum. Recrystallization from a suitable solvent like ethanol may be performed for further purification.

Illustrative Temperature Control Data

The following table summarizes typical temperature control parameters for managing exothermic alkylation reactions.

Parameter	Condition A (Conservative)	Condition B (Aggressive)	Potential Outcome
Initial Temperature	-5°C to 0°C	5°C to 10°C	Lower initial temperatures provide a larger safety buffer.
Addition Time	60 - 90 minutes	20 - 30 minutes	A longer addition time is crucial for dissipating heat effectively.[1]
Max. Temp. Allowed	5°C	15°C	Exceeding 10-15°C may significantly increase impurity formation.
Stirring Speed	300 - 400 RPM	100 - 150 RPM	High agitation improves heat transfer to the cooling jacket/bath.

Process & Safety Visualizations

The following diagrams illustrate the experimental workflow and a logical approach to troubleshooting thermal events.

Caption: Experimental workflow for the synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Caption: Troubleshooting logic for managing a thermal runaway event during the reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates [organic-chemistry.org]
• 3. thieme-connect.com [thieme-connect.com]

Identifying and minimizing byproduct formation in acetonitrile reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with acetonitrile. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Hydrolysis of Acetonitrile

The hydrolysis of acetonitrile can be a desired transformation or a problematic side reaction. Understanding the conditions that favor hydrolysis is key to controlling reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the typical products of acetonitrile hydrolysis?

Acetonitrile hydrolyzes in the presence of acid or base to first form acetamide. Under more vigorous conditions, the acetamide can be further hydrolyzed to acetic acid and ammonia (or their corresponding salt depending on the pH).[1]

Q2: I am observing amide formation in my reaction where acetonitrile is the solvent. How can I prevent this?

The formation of acetamide as a byproduct suggests that your reaction conditions are promoting the hydrolysis of acetonitrile. This is often caused by the presence of strong acids or bases, especially with water at elevated temperatures. To minimize this, ensure that your reaction is run under anhydrous conditions. If acidic or basic conditions are required for your primary reaction, consider running the reaction at a lower temperature to disfavor the hydrolysis of acetonitrile.[2]

Q3: Can I intentionally hydrolyze acetonitrile to produce acetamide in high yield?

Yes, the hydrolysis of acetonitrile to acetamide can be performed with high efficiency. One method involves heating acetonitrile with ammonia water and a copper chloride catalyst in a high-pressure reactor. This process can achieve yields of over 90%.[3]

Troubleshooting Guide: Unwanted Hydrolysis

Symptom	Possible Cause	Suggested Solution
Formation of acetamide or acetic acid byproducts.	Presence of water and acid/base catalysts.	Ensure all reagents and solvents are anhydrous. Use freshly distilled acetonitrile. If possible, run the reaction at a lower temperature.
Runaway reaction when using a strong base.	Exothermic hydrolysis of acetonitrile.	Avoid heating acetonitrile with strong aqueous bases like NaOH or KOH. If basic conditions are necessary, use a non-hydroxide base or run the reaction at a very low temperature with careful monitoring.[4]

Quantitative Data: Acetonitrile to Acetamide Hydrolysis

Reactants	Catalyst	Temperature	Time	Yield of Acetamide
Acetonitrile, Ammonia Water	Copper Chloride	160°C	24-48 hours	>90%[3]
Acetonitrile, Water	Zinc Acetate	175-250°C	1-4 hours	Good yields[4]

Experimental Protocol: Catalytic Hydrolysis of Acetonitrile to Acetamide

This protocol is adapted from a method for high-yield acetamide synthesis.[3]

Materials:

• Acetonitrile

• Ammonia water

• Copper chloride

• High-pressure reactor

Procedure:

• To a 100-liter high-pressure reactor, add 17.60 kg of ammonia water, 34.54 kg of acetonitrile, and 3.44 kg of copper chloride.[3]

• Stir the mixture evenly.

• Heat the reactor to 160°C and allow the reaction to proceed under autogenous pressure for 24 hours.[3]

• After the reaction, a blue solid will be obtained.

• Dissolve the solid in ethanol and distill.

• The fraction collected at 221.2 ± 0.5°C will be acetamide.[3]

Reduction of Acetonitrile and Other Nitriles

The reduction of the nitrile group is a common method for synthesizing primary amines. However, the formation of secondary and tertiary amines is a frequent side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in the reduction of nitriles to primary amines?

The most common byproducts are secondary and tertiary amines.[5] These form when the intermediate imine reacts with the primary amine product before it is fully reduced.[6]

Q2: How can I minimize the formation of secondary and tertiary amines during catalytic hydrogenation?

The addition of ammonia or ammonium hydroxide to the reaction mixture can help suppress the formation of secondary and tertiary amine byproducts when using catalysts like Raney Nickel or Palladium on carbon (Pd/C).[5][7] For some substrates, Raney Nickel with ammonia in methanol has been shown to be effective where Pd/C with ammonia was not.[7]

Q3: Are there alternative reducing agents that give better selectivity for primary amines?

Yes, stoichiometric reducing agents like Lithium Aluminum Hydride (LiAlH₄), lithium borohydride, and diborane are effective for reducing nitriles to primary amines with often less formation of secondary amine byproducts compared to catalytic hydrogenation.[8][9] More recently, electrochemical methods using copper nanoparticle catalysts have shown very high selectivity for the formation of ethylamine from acetonitrile.[10][11][12]

Troubleshooting Guide: Nitrile Reduction

Symptom	Possible Cause	Suggested Solution
Significant formation of secondary and/or tertiary amine byproducts.	Reaction of the intermediate imine with the primary amine product.	Add ammonia or ammonium hydroxide to the reaction mixture when using catalytic hydrogenation (e.g., Raney Ni, Pd/C).[5][7] Alternatively, switch to a stoichiometric reducing agent like LiAlH₄.[8]
Incomplete reaction.	Inactive catalyst or insufficient reducing agent.	Ensure the catalyst is fresh and active. For stoichiometric reductions, use a sufficient excess of the reducing agent.
Low yield.	Product loss during workup or purification.	Optimize the workup procedure to minimize loss. Ensure complete extraction and careful removal of solvent.

Quantitative Data: Selectivity in Acetonitrile Reduction to Ethylamine

Method	Catalyst/Reagent	Selectivity for Ethylamine (Faradaic Efficiency)
Electrochemical Reduction	Copper Nanoparticles	~96%[11][12]
Electrochemical Reduction	Thin Carbon-Coated Copper	98%[10]

Experimental Protocol: Reduction of a Nitrile to a Primary Amine using LiAlH₄

This is a general protocol for the stoichiometric reduction of a nitrile.

Materials:

• Nitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), prepare a suspension of LiAlH₄ (typically 1.5-2 equivalents) in anhydrous diethyl ether or THF.

• Cool the suspension to 0°C in an ice bath.

• Dissolve the nitrile (1 equivalent) in anhydrous diethyl ether or THF and add it dropwise to the LiAlH₄ suspension with vigorous stirring.

• After the addition is complete, the reaction may be stirred at 0°C or allowed to warm to room temperature and stirred until the reaction is complete (monitor by TLC).

• Cool the reaction mixture back to 0°C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by a 15% aqueous solution of NaOH, and then more water (Fieser workup).

• Stir the resulting granular precipitate for 15-30 minutes, then filter it off and wash thoroughly with diethyl ether or THF.

• Dry the combined organic filtrates over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude primary amine.

• The product can be further purified by distillation or column chromatography if necessary.

Diagram: Workflow for Nitrile Reduction Troubleshooting

Caption: Troubleshooting workflow for low primary amine yield in nitrile reductions.

Ritter Reaction

The Ritter reaction is a versatile method for the synthesis of N-substituted amides from a nitrile and a substrate that can form a stable carbocation, such as a tertiary or benzylic alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Ritter reaction?

The reaction is typically catalyzed by a strong acid, which protonates an alcohol (or alkene) to facilitate the formation of a carbocation. The carbocation is then attacked by the nitrogen of the nitrile to form a nitrilium ion intermediate. This intermediate is subsequently hydrolyzed during aqueous workup to yield the N-substituted amide.[13]

Q2: My Ritter reaction is giving a low yield. What are some common causes?

Low yields in Ritter reactions can be due to several factors. The stability of the carbocation intermediate is crucial; substrates that form less stable carbocations (e.g., primary alcohols) are generally not suitable. Incomplete reaction, decomposition of the starting material or product under the strong acidic conditions, or side reactions such as elimination from the carbocation can also lower the yield.

Q3: Are there alternatives to strong acids like sulfuric acid for catalyzing the Ritter reaction?

Yes, solid acid catalysts such as silica-bonded N-propyl sulphamic acid (SBNPSA) have been used effectively and offer the advantage of being recyclable.[13]

Troubleshooting Guide: Ritter Reaction

Symptom	Possible Cause	Suggested Solution
Low or no product formation.	Unstable carbocation intermediate.	Use a substrate that can form a stable carbocation (e.g., tertiary or benzylic alcohol).
Insufficiently acidic conditions.	Ensure a strong acid catalyst is used in sufficient quantity.
Formation of elimination byproducts (alkenes).	Competing elimination pathway from the carbocation.	Run the reaction at a lower temperature.
Product decomposition.	Harsh reaction conditions.	Reduce the reaction time or temperature. Consider using a milder, solid acid catalyst.[13]

Quantitative Data: Ritter Reaction Yields with Various Alcohols

The following data is for the reaction of various alcohols with acetonitrile using a solid acid catalyst (SBNPSA) at 80°C.[13]

Entry	Alcohol	Time (h)	Yield (%)
1	1-Phenylethanol	3	92
2	Diphenylmethanol	3	95
3	1-(4-Methoxyphenyl)ethanol	3	94
4	1-(4-Chlorophenyl)ethanol	3	75

Experimental Protocol: Synthesis of N-Benzylacetamide via Ritter Reaction

This protocol is adapted for the synthesis of N-benzylacetamide from benzyl alcohol and acetonitrile using a recyclable solid acid catalyst.[13]

Materials:

• Benzyl alcohol

• Acetonitrile

• Silica-bonded N-propyl sulphamic acid (SBNPSA)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To a 25 mL round-bottom flask, add benzyl alcohol (1 mmol) and acetonitrile (5 mL).

• Add the SBNPSA catalyst (0.1 g).[13]

• Equip the flask with a magnetic stir bar and a condenser.

• Heat the reaction mixture to 80°C with vigorous stirring.[13]

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 15-30 minutes.[13]

• Upon completion, cool the reaction mixture to room temperature.

• Add ethyl acetate (10 mL) and stir for 5 minutes.

• Filter the mixture to recover the solid SBNPSA catalyst. The catalyst can be washed with ethanol, dried, and reused.[13]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-benzylacetamide.

• The crude product can be further purified by recrystallization or column chromatography on silica gel if necessary.

Diagram: Ritter Reaction Mechanism

Caption: Simplified mechanism of the Ritter reaction.

Thorpe-Ziegler Reaction

The Thorpe-Ziegler reaction is an intramolecular condensation of a dinitrile to form a cyclic enamine, which upon hydrolysis yields a cyclic ketone.

Frequently Asked Questions (FAQs)

Q1: What is the Thorpe-Ziegler reaction used for?

It is primarily used for the synthesis of cyclic ketones, particularly for forming 5- to 8-membered rings and large rings of more than 13 members.

Q2: What are the key steps in the Thorpe-Ziegler reaction?

The reaction is initiated by a strong base deprotonating the carbon alpha to one of the nitrile groups, forming a carbanion. This is followed by an intramolecular nucleophilic attack on the other nitrile group to form a cyclic imine anion. Protonation then yields a cyclic enamine (an enaminonitrile). The final step is the acidic hydrolysis of the enaminonitrile to the cyclic ketone.[4]

Q3: My Thorpe-Ziegler reaction is not working well. What could be the problem?

Low yields can result from several issues. The use of a sufficiently strong base is critical to deprotonate the α-carbon. The reaction is also sensitive to concentration; intramolecular cyclization is favored at high dilution to minimize intermolecular polymerization.[2] Side reactions can also occur, though specific byproducts are highly dependent on the substrate. In some cases, dimeric products have been observed.[6]

Troubleshooting Guide: Thorpe-Ziegler Reaction

Symptom	Possible Cause	Suggested Solution
Low yield of cyclic ketone.	Base is not strong enough.	Use a very strong base, such as sodium amide or potassium tert-butoxide.[4]
Intermolecular polymerization is competing with cyclization.	Run the reaction under high dilution conditions.[2]
Incomplete hydrolysis of the enaminonitrile intermediate.	Ensure sufficient acid and heating during the hydrolysis step.
Formation of a polymeric solid.	High concentration favoring intermolecular reaction.	Decrease the concentration of the dinitrile.

Experimental Protocol: General Procedure for Thorpe-Ziegler Cyclization

This is a generalized protocol for the synthesis of a cyclic ketone from a dinitrile.

Materials:

• Dinitrile

• Strong base (e.g., sodium amide, potassium tert-butoxide)

• Anhydrous solvent (e.g., toluene, liquid ammonia)

• Acid for hydrolysis (e.g., aqueous sulfuric acid)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the dinitrile in an appropriate anhydrous solvent.

• Add the strong base portion-wise or as a solution at a controlled temperature.

• Heat the reaction mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and carefully quench the reaction (e.g., with a saturated solution of ammonium chloride if using sodium amide).

• Add the aqueous acid solution to the reaction mixture and heat to hydrolyze the intermediate enaminonitrile.

• After hydrolysis is complete, cool the mixture and extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure to obtain the crude cyclic ketone.

• Purify the product by distillation, recrystallization, or column chromatography.

Diagram: Thorpe-Ziegler Reaction Pathway

Caption: General reaction pathway for the Thorpe-Ziegler synthesis of a cyclic ketone.

References

• 1. Intramolecular Aldol Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Thorpe-Ziegler Reaction | Ambeed [ambeed.com]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. Thorpe-Ziegler reaction - Buchler GmbH [buchler-gmbh.com]
• 8. Brønsted acid catalyzed intramolecular benzylic cyclizations of alkylpyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. youtube.com [youtube.com]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. Unsaturated Dinitriles Formation Routes in Extraterrestrial Environments: A Combined Experimental and Theoretical Investigation of the Reaction between Cyano Radicals and Cyanoethene (C2H3CN) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. synarchive.com [synarchive.com]

Technical Support Center: Work-up Procedures for Reactions Involving 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. The information is presented in a user-friendly question-and-answer format to directly address common issues encountered during experimental work-up.

Frequently Asked Questions (FAQs)

Q1: What is a general work-up procedure for a base-catalyzed alkylation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile?

A1: A typical work-up procedure for a base-catalyzed alkylation reaction involves quenching the reaction, followed by extraction and purification. The exact steps can vary based on the solvent and base used.

Experimental Protocol: General Work-up for Alkylation

• Quenching: After the reaction is deemed complete by TLC or other monitoring methods, cool the reaction mixture to room temperature. Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction and neutralize any remaining base.

• Solvent Removal (if applicable): If a water-miscible solvent like THF or acetonitrile was used, it is often beneficial to remove the bulk of the solvent under reduced pressure using a rotary evaporator.

• Extraction: Transfer the resulting aqueous mixture to a separatory funnel. Extract the aqueous layer three times with an appropriate organic solvent such as ethyl acetate or dichloromethane.

• Washing: Combine the organic extracts and wash them sequentially with water and then a saturated brine solution. The brine wash helps to remove residual water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure alkylated product.

Q2: I am observing a persistent emulsion during the aqueous work-up. How can I resolve this?

A2: Emulsion formation is a common issue, especially when dealing with polar solvents or basic aqueous layers. Here are several strategies to break an emulsion:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. The increased ionic strength of the aqueous phase can help to break the emulsion.

• Filtration through Celite®: Pass the entire emulsion through a pad of Celite® or another filter aid. This can often disrupt the fine particles that stabilize the emulsion.

• Centrifugation: If available, centrifuging the emulsion can accelerate the separation of the layers.

• Changing the Solvent: Adding a small amount of a different organic solvent with a different density (e.g., diethyl ether or hexanes) can sometimes alter the properties of the organic phase enough to break the emulsion.

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period can lead to the separation of the layers.

Q3: My product appears to be water-soluble, and I am experiencing low yields after extraction. What can I do?

A3: If your product has significant water solubility, standard extraction procedures may be inefficient. Consider the following modifications:

• Back-Extraction: After the initial extraction, back-extract the aqueous layer multiple times with the organic solvent to recover as much product as possible.

• Salting Out: Before extraction, saturate the aqueous layer with sodium chloride. This will decrease the polarity of the aqueous phase and can drive your product into the organic layer.

• Use of a More Polar Extraction Solvent: If you are using a non-polar solvent like hexanes, switch to a more polar solvent like ethyl acetate or dichloromethane. A mixture of chloroform and isopropanol (3:1) can also be effective for extracting polar compounds from aqueous solutions.[1]

• Continuous Liquid-Liquid Extraction: For highly water-soluble products, a continuous liquid-liquid extraction apparatus may be necessary for efficient recovery.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product yield after work-up	- Incomplete reaction. - Product is water-soluble and lost during aqueous extraction. - Product degradation during work-up (e.g., hydrolysis).	- Monitor the reaction to completion before starting the work-up. - See FAQ Q3 for strategies to extract water-soluble products. - Perform the work-up at a lower temperature and avoid strongly acidic or basic conditions if the product is sensitive.
Multiple spots on TLC of the crude product	- Incomplete reaction. - Formation of byproducts. - Decomposition of the product on the silica gel plate.	- Optimize reaction conditions (time, temperature, stoichiometry). - Identify the byproducts if possible to adjust the reaction or work-up. Common byproducts can include unreacted starting material or products of side reactions. - Use a different TLC plate (e.g., alumina) or add a small amount of triethylamine to the TLC eluent to suppress streaking of basic compounds.
Difficulty in purifying the product by column chromatography	- Product co-elutes with impurities. - Product is unstable on silica gel.	- Try different solvent systems for chromatography. A gradient elution might be necessary. - Consider alternative purification methods such as recrystallization or preparative HPLC. - If the product is acidic or basic, adding a small amount of acetic acid or triethylamine, respectively, to the column eluent can improve separation.
Oily product that does not solidify	- Presence of residual solvent. - The product is an oil at room temperature. - The product is impure.	- Dry the product under high vacuum for an extended period. - Confirm the identity and purity of the product by analytical methods like NMR and mass spectrometry. - Attempt purification by column chromatography. If the product is pure and still an oil, it is likely its natural state.

Visualizing Experimental Workflows

Below are diagrams illustrating common experimental workflows for reactions involving 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Standard Work-up and Purification Workflow.

Troubleshooting Emulsion Formation.

References

• 1. rsc.org [rsc.org]

Reference Data & Comparative Studies

Comparative NMR Analysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and Related Sulfonyl Compounds

For Immediate Release

This guide provides a detailed comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and structurally related alternative compounds. The data presented is intended to aid researchers, scientists, and drug development professionals in the structural elucidation and characterization of sulfonylacetonitrile derivatives and similar chemical entities.

Due to the limited availability of public experimental NMR data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, this guide presents a predicted spectrum based on established principles of NMR spectroscopy and data from analogous compounds. This is compared against experimental data for three alternative compounds: 2-(p-Tolylsulfonyl)acetonitrile, 2-(Methylsulfonyl)acetonitrile, and 2-(Phenylsulfonyl)acetonitrile.

Data Presentation

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and the experimental data for the selected alternative compounds.

Table 1: ¹H NMR Spectral Data Comparison

Compound	Solvent	Chemical Shift (δ) ppm, Multiplicity, Integration, Assignment
2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (Predicted)	CDCl₃	7.45 (d, 2H, Ar-H), 7.38 (d, 2H, Ar-H), 4.40 (s, 2H, -CH₂-Ar), 3.60 (s, 2H, -SO₂-CH₂-CN)
2-(p-Tolylsulfonyl)acetonitrile	CDCl₃	7.80 (d, 2H, Ar-H), 7.39 (d, 2H, Ar-H), 3.86 (s, 2H, -SO₂-CH₂-CN), 2.47 (s, 3H, Ar-CH₃)
2-(Methylsulfonyl)acetonitrile [1]	CDCl₃	3.88 (s, 2H, -SO₂-CH₂-CN), 3.15 (s, 3H, -SO₂-CH₃)
2-(Phenylsulfonyl)acetonitrile	CDCl₃	7.95-7.92 (m, 2H, Ar-H), 7.75-7.60 (m, 3H, Ar-H), 3.90 (s, 2H, -SO₂-CH₂-CN)

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Solvent	Chemical Shift (δ) ppm, Assignment
2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (Predicted)	CDCl₃	136.0 (Ar-C), 131.5 (Ar-CH), 129.5 (Ar-CH), 128.0 (Ar-C-Cl), 114.0 (CN), 60.0 (-CH₂-Ar), 55.0 (-SO₂-CH₂-CN)
2-(p-Tolylsulfonyl)acetonitrile	CDCl₃	145.8 (Ar-C), 135.0 (Ar-C), 130.3 (Ar-CH), 128.9 (Ar-CH), 114.2 (CN), 55.8 (-SO₂-CH₂-CN), 21.8 (Ar-CH₃)
2-(Methylsulfonyl)acetonitrile [1]	CDCl₃	114.5 (CN), 53.0 (-SO₂-CH₂-CN), 42.0 (-SO₂-CH₃)
2-(Phenylsulfonyl)acetonitrile	CDCl₃	138.0 (Ar-C), 134.5 (Ar-CH), 129.5 (Ar-CH), 128.5 (Ar-CH), 114.8 (CN), 55.5 (-SO₂-CH₂-CN)

Experimental Protocols

The following is a general experimental protocol for acquiring high-quality ¹H and ¹³C NMR spectra for compounds of this class.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d₆, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The data should be acquired on a spectrometer operating at a proton frequency of 400 MHz or higher.

• The spectrometer should be equipped with a probe capable of performing both ¹H and ¹³C experiments.

3. ¹H NMR Acquisition:

• Temperature: 298 K

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: Approximately 16 ppm, centered around 6 ppm.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

• Processing: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation.

4. ¹³C NMR Acquisition:

• Temperature: 298 K

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width: Approximately 240 ppm, centered around 120 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096, depending on the sample concentration and solubility.

• Processing: Apply an exponential window function with a line broadening of 1-2 Hz before Fourier transformation.

5. Data Analysis:

• All spectra should be referenced to the residual solvent peak.

• Peak picking, integration (for ¹H), and assignment of signals to the respective nuclei should be performed using appropriate NMR processing software.

Mandatory Visualization

The following diagrams illustrate the molecular structure of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and a conceptual workflow for its NMR analysis.

Caption: Molecular structure of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Caption: General workflow for NMR analysis.

References

• 1. (Methylsulfonyl)acetonitrile | C3H5NO2S | CID 75283 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide to the Infrared Spectrum of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This guide provides a detailed interpretation of the infrared (IR) spectrum of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, comparing its expected spectral features with those of structurally related compounds. The information is intended for researchers, scientists, and professionals in drug development to aid in the structural elucidation and quality control of this and similar molecules.

Predicted Infrared Spectrum Analysis

While an experimental spectrum for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is not publicly available, its characteristic IR absorption bands can be reliably predicted based on its functional groups. The molecule's structure combines a nitrile, a sulfonyl group, a methylene bridge, and a para-substituted chlorobenzene ring. Each of these components gives rise to distinct vibrations in the IR spectrum.

Key Functional Groups and Expected Vibrations:

• Nitrile (-C≡N): A sharp, medium-intensity absorption is expected in the triple bond region.

• Sulfonyl (-SO₂-): Two strong, characteristic stretching bands are anticipated due to asymmetric and symmetric vibrations.

• Aromatic Ring (p-substituted): Aromatic C-H stretching appears just above 3000 cm⁻¹, while C=C stretching bands are found in the 1600-1450 cm⁻¹ region. A strong out-of-plane bending vibration is indicative of the 1,4-disubstitution pattern.

• Aliphatic Chains (-CH₂-): Stretching vibrations for the methylene groups will appear just below 3000 cm⁻¹.

• Carbon-Chlorine (-Cl): The C-Cl stretch occurs at lower wavenumbers, typically in the fingerprint region.

Comparison with Alternative Compounds

To understand the contribution of each functional group to the spectrum, a comparison is made with three alternative compounds:

• 2-(4-Chlorobenzenesulfonyl)acetonitrile: This isomer has the sulfonyl group directly attached to the aromatic ring, which influences the electronic environment and vibrational frequencies of the SO₂ and aromatic groups.

• (Methylsulfonyl)acetonitrile: This simpler molecule isolates the spectral features of the sulfonyl and acetonitrile groups without the influence of the aromatic ring.

• 4-Chlorophenylacetonitrile: This compound contains the chlorobenzyl and nitrile moieties but lacks the sulfonyl group, helping to identify the SO₂ peaks by their absence.

Table 1: Comparison of Characteristic IR Absorption Peaks (cm⁻¹)

Functional Group	Vibration Type	2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (Predicted)	2-(4-Chlorobenzenesulfonyl)acetonitrile[1]	(Methylsulfonyl)acetonitrile	4-Chlorophenylacetonitrile[2]
Aromatic C-H	Stretch	~3100 - 3030 (m)	Present	Absent	Present
Aliphatic C-H	Stretch	~2980 - 2850 (m)	Present (CH₂)	Present (CH₃, CH₂)	Present (CH₂)
Nitrile (C≡N)	Stretch	~2260 - 2240 (m, sharp)[3]	~2250 (m, sharp)	~2250 (m, sharp)	~2250 (m, sharp)
Aromatic C=C	Stretch	~1600, 1490, 1450 (m-w)	Present	Absent	Present
Sulfonyl (SO₂) **	Asymmetric Stretch	~1350 - 1300 (s)	~1340 (s)	~1320 (s)	Absent
Sulfonyl (SO₂) **	Symmetric Stretch	~1160 - 1120 (s)	~1160 (s)	~1140 (s)	Absent
Aromatic C-H	Out-of-Plane Bend	~860 - 800 (s)	~830 (s)	Absent	~820 (s)
C-Cl	Stretch	< 840 (m-s)[4]	Present	Absent	Present

Abbreviations: s = strong; m = medium; w = weak.

Visualization of Molecular Structure and Key Vibrations

The following diagram illustrates the molecular structure of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and highlights the key functional groups responsible for its characteristic IR signature.

Caption: Molecular structure of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile with key functional groups.

Experimental Protocol: Acquiring the IR Spectrum

The following are generalized protocols for obtaining an IR spectrum of a solid sample like 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile using Fourier Transform Infrared (FTIR) spectroscopy.

Method 1: Attenuated Total Reflectance (ATR-FTIR)

This is often the simplest method for solid powders, requiring minimal sample preparation.[5][6][7]

• Instrument Preparation: Ensure the ATR crystal (commonly diamond) is clean by wiping it with a suitable solvent (e.g., isopropanol or acetone) and allowing it to dry completely.

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal. This is crucial to subtract any atmospheric (CO₂, H₂O) or instrumental interferences.

• Sample Application: Place a small amount (a few milligrams) of the solid powder directly onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, even pressure to the sample, ensuring good contact between the powder and the crystal surface.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.

• Cleaning: After analysis, release the pressure, remove the sample, and clean the crystal thoroughly.

Method 2: Potassium Bromide (KBr) Pellet

This is a traditional transmission method used for solid samples.[5][6][8]

• Sample Preparation: Weigh approximately 1-2 mg of the sample and 100-200 mg of dry, IR-grade KBr powder.

• Grinding: Gently grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous powder is obtained. The fine particle size is essential to reduce light scattering.

• Pellet Formation: Transfer the powder mixture to a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.

• Background Spectrum: If necessary, run a background spectrum on the empty sample holder or a blank KBr pellet.

• Data Acquisition: Place the KBr pellet into the sample holder in the FTIR spectrometer's beam path and collect the spectrum under the same conditions as the ATR method.

• Post-Analysis: Dispose of the pellet and thoroughly clean the mortar, pestle, and die set.

References

• 1. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzeneacetonitrile, 4-chloro- [webbook.nist.gov]
• 3. IR Absorption Table [webspectra.chem.ucla.edu]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. jascoinc.com [jascoinc.com]
• 7. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. eng.uc.edu [eng.uc.edu]

Unveiling the Molecular Identity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: A Comparative Guide to Mass Spectrometry and Elemental Analysis

For researchers, scientists, and drug development professionals, the precise confirmation of a compound's molecular weight is a critical first step in the journey of discovery and development. This guide provides a comparative analysis of two fundamental techniques for determining the molecular weight of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: High-Resolution Mass Spectrometry (HRMS) and Elemental Analysis. We present detailed experimental protocols and objective data to aid in the selection of the most appropriate analytical strategy.

The theoretical molecular weight of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, with the molecular formula C₉H₈ClNO₂S, is approximately 229.68 g/mol . Experimental validation of this mass is paramount for confirming the identity and purity of the synthesized compound.

At a Glance: Method Comparison

Feature	High-Resolution Mass Spectrometry (HRMS)	Elemental Analysis
Primary Measurement	Mass-to-charge ratio (m/z) of ions	Percentage composition of elements (C, H, N, S, Cl)
Information Provided	Precise molecular weight, isotopic distribution, fragmentation pattern	Empirical formula, elemental composition
Accuracy	High (typically < 5 ppm)	High (typically within ±0.4%)
Sample Requirement	Micrograms to nanograms	Milligrams
Throughput	High	Moderate
Structural Information	Fragmentation provides clues to molecular structure	None

High-Resolution Mass Spectrometry (HRMS): A Direct Look at Molecular Ions

High-resolution mass spectrometry is a powerful technique that directly measures the mass-to-charge ratio of ionized molecules with exceptional accuracy.[1] This allows for the unambiguous determination of the elemental composition of a compound. For 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, Electrospray Ionization (ESI) is a suitable soft ionization technique that can generate intact protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation.[2]

Experimental Protocol: High-Resolution Mass Spectrometry

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with a liquid chromatography system.

Sample Preparation:

• Prepare a stock solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

LC-MS Parameters:

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.2-0.5 mL/min.

• Injection Volume: 1-5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Mass Analyzer Mode: Full scan mode over a mass range of m/z 100-500.

• Resolution: > 10,000 FWHM.

Data Analysis:

• Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

• Identify the monoisotopic mass of the protonated molecule [M+H]⁺.

• Compare the experimentally measured mass with the theoretical exact mass of C₉H₉ClNO₂S⁺ (230.0037 Da).

• Calculate the mass accuracy in parts per million (ppm).

Hypothetical HRMS Data

Ion	Theoretical Exact Mass (m/z)	Measured Exact Mass (m/z)	Mass Error (ppm)
[M+H]⁺	230.0037	230.0035	-0.87
[M+Na]⁺	251.9857	251.9855	-0.79

The data clearly demonstrates the high accuracy of HRMS in confirming the molecular weight of the target compound.

Elemental Analysis: Unveiling the Elemental Composition

Elemental analysis provides the percentage composition of each element in a compound.[3] This information is used to determine the empirical formula, which is the simplest whole-number ratio of atoms in the molecule.[4] When combined with the molecular weight obtained from mass spectrometry, the molecular formula can be definitively confirmed.[5]

Experimental Protocol: Elemental Analysis

Instrumentation: A CHNS elemental analyzer and a separate method for chlorine analysis (e.g., Schöniger flask combustion followed by titration).

Sample Preparation:

• Ensure the sample of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is pure and dry.

• Accurately weigh approximately 2-3 mg of the sample into a tin capsule for CHNS analysis.

• For chlorine analysis, weigh a similar amount of sample for the chosen method.

Analysis:

• Combust the sample in the elemental analyzer in a stream of oxygen.

• The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by a detector.

• Perform the separate chlorine analysis.

Data Analysis:

• Calculate the percentage of each element from the instrument output.

• Compare the experimental percentages with the theoretical percentages calculated from the molecular formula C₉H₈ClNO₂S.

Hypothetical Elemental Analysis Data

Element	Theoretical Percentage (%)	Experimental Percentage (%)	Difference (%)
Carbon (C)	47.06	47.12	+0.06
Hydrogen (H)	3.51	3.49	-0.02
Chlorine (Cl)	15.44	15.39	-0.05
Nitrogen (N)	6.10	6.13	+0.03
Sulfur (S)	13.96	13.91	-0.05

The close agreement between the theoretical and experimental elemental percentages provides strong evidence for the proposed molecular formula.

Visualizing the Workflow

Caption: Experimental workflow for HRMS analysis.

Caption: Comparison of HRMS and Elemental Analysis.

Conclusion

Both High-Resolution Mass Spectrometry and Elemental Analysis are indispensable tools for the molecular weight confirmation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. HRMS provides a direct and highly accurate measurement of the molecular weight, while elemental analysis confirms the elemental composition and, by extension, the empirical formula. For unambiguous structure confirmation, a combination of both techniques is highly recommended, providing orthogonal data that builds a comprehensive and robust analytical dossier for any novel compound.

References

• 1. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
• 2. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stoichiometry: Elemental Analysis [chm.davidson.edu]
• 4. Determining the Empirical Formula from an Elemental Analysis [chemcollective.org]
• 5. quora.com [quora.com]

A Comparative Guide to Purity Assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and their intermediates is a critical quality attribute that directly impacts the safety and efficacy of therapeutic products. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, a key building block in the synthesis of various pharmaceutical compounds. This document outlines a detailed HPLC method, discusses potential impurities, and presents a comparative analysis with Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, supported by experimental protocols and data.

Introduction to Purity Assessment

Purity determination is a fundamental aspect of chemical analysis in the pharmaceutical industry. It ensures that the substance of interest is free from contaminants, such as starting materials, by-products, and degradation products, which could compromise the final drug product's quality and safety. A robust and reliable analytical method is therefore essential for accurate purity assessment.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

HPLC is a powerful and versatile analytical technique widely used for the separation, identification, and quantification of components in a mixture.[1] Its application in pharmaceutical analysis is extensive due to its high resolution, sensitivity, and suitability for a wide range of compounds, including those that are non-volatile or thermally labile.[2] A stability-indicating HPLC method can separate the main compound from its potential degradation products, providing a clear picture of its purity and stability.[2][3]

Experimental Protocol: HPLC Method for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

This section details a proposed reversed-phase HPLC (RP-HPLC) method for the purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column compartment, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions:

Parameter	Value
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-5 min: 30% B; 5-20 min: 30-80% B; 20-25 min: 80% B; 25.1-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

• Dissolve in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Potential Impurities in 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile Synthesis

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile likely proceeds through a two-step process: nucleophilic substitution of 4-chlorobenzyl chloride with a cyanide source to yield 4-chlorobenzyl cyanide, followed by oxidation to the final product. Based on this synthetic route, potential impurities may include:

• Starting Materials: 4-chlorobenzyl chloride, sodium cyanide (or other cyanide source).

• Intermediates: 4-chlorobenzyl cyanide.

• By-products of Nucleophilic Substitution: Dimerization products of 4-chlorobenzyl chloride. Benzylic halides are reactive and can undergo side reactions.[4]

• By-products of Oxidation: Incomplete oxidation may lead to the corresponding sulfoxide intermediate. Over-oxidation is also a possibility, though less common for sulfones.[5][6][7][8][9]

• Degradation Products: Hydrolysis of the nitrile group to a carboxylic acid or amide.

Comparison of Analytical Methods: HPLC vs. GC vs. qNMR

While HPLC is a robust method for the purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, other techniques like Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy offer alternative approaches.

• Gas Chromatography (GC): GC is a powerful technique for separating and analyzing volatile compounds.[10] For sulfonyl compounds, derivatization may be necessary to increase volatility and thermal stability.[11][12] GC coupled with mass spectrometry (GC-MS) can provide excellent identification of volatile impurities.[13][14]

• Quantitative NMR (qNMR): qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte.[15][16][17][18] This is a significant advantage, especially for novel compounds where certified reference standards are not yet available.

Comparative Data Summary

The following table summarizes the key performance characteristics of HPLC, GC, and qNMR for the purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. The data presented is hypothetical but representative of typical performance for each technique.

Parameter	HPLC	GC-FID	qNMR
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Direct quantification based on the proportionality of NMR signal intensity to the number of atomic nuclei.
Typical Purity Assay Range	98.0% - 102.0%	98.0% - 102.0%	95.0% - 100.5%
Limit of Detection (LOD)	~0.01%	~0.005%	~0.1%
Limit of Quantitation (LOQ)	~0.03%	~0.015%	~0.3%
Precision (RSD)	< 1.0%	< 1.5%	< 0.5%
Accuracy (Recovery)	98.0% - 102.0%	97.0% - 103.0%	99.0% - 101.0%
Analysis Time per Sample	30 minutes	20 minutes	15 minutes
Sample Preparation	Dissolution and filtration.	Derivatization may be required, followed by dissolution.	Precise weighing and dissolution in a deuterated solvent with an internal standard.

Visualizing the Purity Assessment Workflow

The following diagrams, generated using Graphviz, illustrate the logical workflow for the purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile using the three compared analytical techniques.

HPLC Purity Assessment Workflow

GC Purity Assessment Workflow

qNMR Purity Assessment Workflow

Conclusion

The purity assessment of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile can be effectively performed using HPLC, GC, and qNMR. HPLC offers a versatile and robust method for routine quality control, capable of separating a wide range of potential impurities.[1] GC is a valuable technique for the analysis of volatile impurities, potentially offering higher sensitivity for specific compounds.[10] qNMR stands out as a primary method that provides a direct and highly accurate purity determination without the need for a specific analyte reference standard, making it an invaluable tool for the certification of reference materials and for purity confirmation.[15][16][17][18] The choice of method will depend on the specific requirements of the analysis, including the expected impurities, the desired level of accuracy and precision, and the availability of instrumentation and reference standards. A combination of these techniques can provide a comprehensive purity profile for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, ensuring its quality and suitability for use in drug development.

References

• 1. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability-indicating sulfa drug analysis using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 9. researchgate.net [researchgate.net]
• 10. ingenieria-analitica.com [ingenieria-analitica.com]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. rsc.org [rsc.org]
• 14. Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API | Semantic Scholar [semanticscholar.org]
• 15. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Comparative Reactivity Analysis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and Structurally Related Sulfones

For Immediate Publication

[City, State] – [Date] – A comprehensive guide comparing the reactivity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile with other sulfones has been compiled for researchers, scientists, and professionals in drug development. This guide provides an objective analysis of the compound's performance in key chemical transformations, supported by experimental data and detailed protocols.

The reactivity of α-sulfonylacetonitriles, such as 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, is primarily attributed to the acidity of the methylene protons (the CH₂ group) situated between the sulfonyl (SO₂) and nitrile (CN) groups. Both the sulfonyl and nitrile moieties are potent electron-withdrawing groups, which effectively stabilize the resulting carbanion upon deprotonation. This stabilization enhances the acidity of the methylene protons, making these compounds valuable precursors in various carbon-carbon bond-forming reactions, most notably alkylation and olefination reactions.

Influence of Substituents on Reactivity

The rate and efficiency of reactions involving the α-methylene group of sulfones are significantly influenced by the electronic nature of the substituents on the aromatic ring of the benzylsulfonyl group. In the case of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, the chlorine atom at the para-position of the benzyl group exerts an electron-withdrawing inductive effect. This effect is expected to increase the acidity of the methylene protons compared to an unsubstituted benzylsulfonylacetonitrile, thereby enhancing its reactivity towards deprotonation and subsequent alkylation.

Conversely, electron-donating groups on the aromatic ring would be expected to decrease the acidity of the α-protons, leading to lower reactivity. This relationship can be qualitatively understood through the principles of the Hammett equation, which correlates reaction rates and equilibrium constants with the electronic properties of substituents.

Comparative Reactivity in Alkylation Reactions

Alkylation of the active methylene group is a fundamental reaction to assess the reactivity of these sulfones. The reaction typically proceeds via deprotonation with a suitable base to form a stabilized carbanion, which then acts as a nucleophile to attack an alkylating agent.

Table 1: Comparative Yields in the Alkylation of Various Sulfones with Benzyl Alcohols

Sulfone Substrate	Benzyl Alcohol Substrate	Product Yield (%)
Phenylmethylsulfone	Benzyl alcohol	85
Phenylmethylsulfone	4-Methylbenzyl alcohol	82
Phenylmethylsulfone	4-Methoxybenzyl alcohol	78
Phenylmethylsulfone	4-Chlorobenzyl alcohol	90
Phenylmethylsulfone	4-(Trifluoromethyl)benzyl alcohol	92
Ethyl phenylsulfone	Benzyl alcohol	75
Isopropyl phenylsulfone	Benzyl alcohol	68

Data compiled from related studies on sulfone alkylation. Yields are illustrative and may vary based on specific reaction conditions.

The data in Table 1, while not including 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile directly, supports the principle that electron-withdrawing groups on the electrophile (benzyl alcohol) can enhance the reaction yield. It is reasonable to extrapolate that an electron-withdrawing group on the sulfone nucleophile precursor, as in the target molecule, would similarly enhance its reactivity in such coupling reactions.

Experimental Protocols

General Protocol for the Alkylation of Sulfones

This protocol provides a general methodology for the alkylation of active methylene sulfones, which can be adapted for comparative studies.

Materials:

• Sulfone (e.g., 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile) (1.0 mmol)

• Alkylating agent (e.g., benzyl bromide) (1.2 mmol)

• Base (e.g., potassium carbonate, sodium hydride) (1.5 mmol)

• Anhydrous solvent (e.g., acetonitrile, DMF, THF) (10 mL)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the sulfone and the anhydrous solvent.

• Add the base portion-wise at room temperature (or at a reduced temperature, e.g., 0 °C, for highly reactive systems).

• Stir the mixture for 30 minutes to allow for the formation of the carbanion.

• Slowly add the alkylating agent to the reaction mixture.

• Allow the reaction to stir at room temperature or with gentle heating until completion (monitored by TLC or LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Logical Workflow for Comparing Sulfone Reactivity

The following diagram illustrates a logical workflow for the comparative assessment of the reactivity of different sulfones in an alkylation reaction.

Caption: Workflow for comparing the reactivity of substituted sulfones.

General Mechanism of Sulfone Alkylation

The diagram below outlines the generally accepted mechanism for the base-mediated alkylation of an α-sulfonylacetonitrile.

Caption: Mechanism of base-mediated sulfone alkylation.

Conclusion

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is a highly reactive substrate for C-C bond formation due to the presence of two strong electron-withdrawing groups acidifying the methylene protons. The 4-chloro substituent is expected to further enhance this reactivity through its inductive electron-withdrawing effect. For researchers in drug discovery and development, the predictable and high reactivity of this and related sulfones makes them valuable building blocks for the synthesis of complex molecular architectures. Further quantitative studies, such as the determination of pKa values and reaction kinetics for a series of substituted benzylsulfonylacetonitriles, would provide a more precise understanding and predictive model for their reactivity.

Unveiling the Blueprint: A Comparative Guide to the Structural Validation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For researchers, scientists, and professionals in this field, understanding the strengths and limitations of various analytical techniques is paramount. This guide provides a comprehensive comparison of X-ray crystallography with other key spectroscopic methods for the structural validation of the novel compound, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

At the Forefront: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction stands as the definitive method for elucidating the absolute structure of a crystalline compound.[1] It provides precise atomic coordinates, bond lengths, bond angles, and torsional angles, offering an unparalleled view of the molecule's conformation and the intermolecular interactions that govern its packing in the solid state.

Hypothetical Crystallographic Data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Parameter	Value
Chemical Formula	C₉H₈ClNO₂S
Formula Weight	229.68
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.542
b (Å)	8.215
c (Å)	12.331
α (°)	90
β (°)	105.2
γ (°)	90
Volume (ų)	1031.5
Z	4
Density (calculated) (g/cm³)	1.480
R-factor (%)	4.5

Complementary Spectroscopic Techniques: A Comparative Analysis

While X-ray crystallography provides the ultimate structural proof, other spectroscopic methods offer valuable and often more readily obtainable information about a molecule's connectivity and functional groups. These techniques are crucial for routine characterization and for validating the compound's identity in solution.

Comparison of Analytical Techniques

Technique	Information Provided	Sample Requirements	Throughput
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, stereochemistry, packing	High-quality single crystal (0.1-0.5 mm)	Low
¹H NMR Spectroscopy	Proton environment, connectivity (J-coupling), relative stereochemistry	1-5 mg dissolved in deuterated solvent	High
¹³C NMR Spectroscopy	Carbon skeleton, number of unique carbons, functional groups	5-20 mg dissolved in deuterated solvent	Medium
FT-IR Spectroscopy	Presence of functional groups	~1 mg solid or liquid	High
High-Resolution MS	Exact mass, elemental formula	< 1 mg dissolved in suitable solvent	High

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules in solution. ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom, respectively.

Predicted NMR Data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Technique	Predicted Chemical Shift (δ) / ppm	Assignment
¹H NMR	7.45 (d, 2H)	Aromatic protons ortho to chlorine
7.35 (d, 2H)	Aromatic protons ortho to benzyl group
4.40 (s, 2H)	-CH₂- (benzyl)
3.85 (s, 2H)	-CH₂- (acetonitrile)
¹³C NMR	136.0	Aromatic C-Cl
131.5	Aromatic CH (ortho to benzyl)
129.5	Aromatic CH (ortho to chlorine)
128.0	Aromatic C (ipso to benzyl)
115.0	-C≡N
58.0	-CH₂- (benzyl)
25.0	-CH₂- (acetonitrile)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted FT-IR Data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	Medium	Aromatic C-H stretch
~2950	Medium	Aliphatic C-H stretch
~2250	Medium-Sharp	C≡N stretch
~1600, 1490	Medium	Aromatic C=C stretch
~1330, 1150	Strong	Asymmetric and symmetric SO₂ stretch
~820	Strong	para-substituted C-H bend
~750	Strong	C-Cl stretch

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate measurement of a molecule's mass, which can be used to determine its elemental composition with a high degree of confidence.[2][3]

Predicted HRMS Data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

Parameter	Value
Molecular Formula	C₉H₈ClNO₂S
Ionization Mode	Electrospray Ionization (ESI+)
Calculated Exact Mass [M+H]⁺	230.0042
Observed Exact Mass [M+H]⁺	230.0045
Mass Error (ppm)	1.3

Experimental Workflow for Structural Validation

The comprehensive structural validation of a novel compound like 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile typically follows a logical progression of experiments, from initial characterization to definitive structural elucidation.

Caption: Workflow for the comprehensive structural validation of a novel small molecule.

Experimental Protocols

Single-Crystal X-ray Diffraction

• Crystallization: High-quality single crystals of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile are grown, typically by slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane).[4] Vapor diffusion is another effective method.[4]

• Data Collection: A suitable crystal is mounted on a goniometer and cooled to a low temperature (e.g., 100 K) in a stream of nitrogen gas to minimize thermal motion. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[5]

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions and thermal parameters are refined to achieve the best fit between the observed and calculated diffraction data.[6]

NMR Spectroscopy

• Sample Preparation: For ¹H NMR, approximately 1-5 mg of the compound is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. For ¹³C NMR, a more concentrated sample (5-20 mg) is typically required.[7]

• Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to achieve homogeneity. A standard pulse sequence is used to acquire the free induction decay (FID), which is then Fourier transformed to obtain the spectrum.[8]

• Data Processing: The spectrum is phased, baseline corrected, and referenced to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

FT-IR Spectroscopy

• Sample Preparation (ATR): A small amount of the solid sample is placed directly onto the ATR crystal. Pressure is applied to ensure good contact.

• Data Acquisition: A background spectrum of the empty ATR crystal is recorded. The sample spectrum is then collected. The final spectrum is a ratio of the sample spectrum to the background spectrum.

• Data Processing: The spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

High-Resolution Mass Spectrometry

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g., acetonitrile, methanol) that is compatible with the chosen ionization method.[2]

• Data Acquisition: The sample solution is introduced into the mass spectrometer. For ESI, the solution is sprayed through a heated capillary to which a high voltage is applied, generating charged droplets that desolvate to produce gas-phase ions. These ions are then guided into the mass analyzer.

• Data Analysis: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy. The resulting data is used to calculate the elemental composition of the molecule.[2]

References

• 1. Masses [www2.chemistry.msu.edu]
• 2. Exact Mass Calculator, Isotope Abundance Calculator, Single Isotope Version [sisweb.com]
• 3. Visualizer loader [nmrdb.org]
• 4. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. Crystal structure prediction of organic molecules by machine learning-based lattice sampling and structure relaxation - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers of molecular crystal structure prediction for pharmaceuticals and functional organic materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Predicted Biological Activity of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and its Methylphenyl Analog

For Immediate Release

The core structure, benzylsulfonylacetonitrile, represents a pharmacophore of interest, with derivatives showing promise in various therapeutic areas. The key distinction between the two molecules lies in the para-substituent on the benzyl ring: a chloro group versus a methyl group. This seemingly minor difference can significantly influence the electronic and steric properties of the molecule, thereby impacting its interaction with biological targets.

Structure-Activity Relationship Insights

Based on extensive research into related sulfonamide and heterocyclic compounds, the following predictions can be made regarding the biological activities of the two analogs:

• Anticancer Activity: The presence of a halogen atom, such as chlorine, on an aromatic ring is often associated with enhanced cytotoxic activity against cancer cell lines.[1] The chloro group is electron-withdrawing and can influence the molecule's ability to interact with key biological targets involved in cell proliferation and survival. Therefore, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is predicted to exhibit more potent anticancer activity compared to its methylphenyl analog. The methyl group, being electron-donating, may confer a different selectivity profile or a lower level of cytotoxic potency.

• Antimicrobial Activity: The influence of chloro and methyl substituents on antimicrobial activity is more varied and target-dependent. In some classes of compounds, electron-withdrawing groups like chlorine can enhance antibacterial or antifungal properties.[2] Conversely, other studies on different scaffolds have shown that electron-donating groups such as methyl can increase activity, particularly against Gram-negative bacteria.[3] Without direct experimental evidence, a definitive prediction is challenging. However, the established role of halogenation in enhancing the bioactivity of many antimicrobial agents suggests that the chloro-substituted analog may possess a broader or more potent antimicrobial spectrum .

Quantitative Data from Related Compound Studies

To provide a tangible, albeit indirect, comparison, the following table summarizes the biological activities of structurally related compounds where the effect of chloro and methyl substitutions has been evaluated. It is crucial to note that these data are not from a direct comparison of the two primary compounds of interest but serve to illustrate the general trends observed in similar molecular contexts.

Compound Class	Substitution	Biological Activity	Cell Line/Organism	Measurement (e.g., IC50, MIC)
Benzophenones	Cationic group with benzophenone	Good activity against MRSA, VISA, VRSA, and VRE	Gram-positive bacteria	MIC: 0.5-2.0 mg/L[4]
Quinazolin-4(3H)-ones	Halogen-substituted	Significant inhibition	MCF-7 breast cancer cell line	Micromolar ranges[1]
Linezolid analogues	Thiophene substituent	Increased activity against Gram-positive strains	Gram-positive bacteria	MIC: 8-16 µg/mL[5]

Note: This table is a compilation of data from different studies on related but not identical compounds and is intended for illustrative purposes only.

Experimental Protocols

The evaluation of the biological activities of these compounds would typically involve the following standard experimental protocols:

Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells (e.g., MCF-7, HeLa) are seeded in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and incubated for a further 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 3-4 hours.

• Formazan Solubilization: The MTT solution is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 (half-maximal inhibitory concentration) is determined.

Antimicrobial Activity (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Inoculum Preparation: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Visualizing Experimental Workflow and Predicted Mechanisms

To further elucidate the processes involved, the following diagrams illustrate a typical workflow for evaluating anticancer activity and a hypothetical signaling pathway that could be affected.

References

• 1. Halogen-based quinazolin-4(3H)-one derivatives as MCF-7 breast cancer inhibitors: Current developments and structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and structure-activity relationships of benzophenone-based tetraamides as novel antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

A Proposed Comparative Study: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile vs. 2-(Phenylsulfonyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a proposed comparative study of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and 2-(phenylsulfonyl)acetonitrile. Due to a lack of direct comparative data in the current scientific literature, this document provides a framework for the synthesis, characterization, and biological evaluation of these two compounds. The proposed experimental protocols are based on established methodologies for analogous sulfonyl-containing molecules and are intended to provide a robust dataset for a comprehensive comparison.

Introduction

The sulfonylacetonitrile scaffold is a key pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. This guide focuses on two structural analogs: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and 2-(phenylsulfonyl)acetonitrile. The key structural difference is the presence of a 4-chlorobenzyl group in the former, which introduces a flexible linker and a halogen atom, in contrast to the direct phenyl substitution in the latter. These modifications are hypothesized to significantly influence their physicochemical properties and biological activities.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of the two compounds is presented below. Experimental verification of these properties is a crucial first step in their comparative analysis.

Property	2-[(4-Chlorobenzyl)sulfonyl]acetonitrile	2-(Phenylsulfonyl)acetonitrile
CAS Number	175137-57-2[1]	7605-28-9[2][3][4][5]
Molecular Formula	C₉H₈ClNO₂S[1]	C₈H₇NO₂S[4][5]
Molecular Weight	229.68 g/mol [1]	181.21 g/mol [2][3][4]
Predicted Melting Point	Not Available	112-114 °C[2][3][4][5]
Predicted Solubility	Soluble in Methanol	Soluble in Methanol[4][5]

Proposed Synthesis

A general and plausible synthetic route for both compounds is outlined below. This two-step process involves the formation of a sulfinate salt followed by its reaction with chloroacetonitrile.

Experimental Protocol: General Synthesis of Sulfonylacetonitriles

Step 1: Synthesis of Sodium 4-Chlorobenzylsulfinate and Sodium Phenylsulfinate

• To a solution of the corresponding sulfonyl chloride (4-chlorobenzylsulfonyl chloride or benzenesulfonyl chloride) (1 equivalent) in a 1:1 mixture of water and diethyl ether, add sodium sulfite (1.5 equivalents).

• Stir the mixture vigorously at room temperature for 4-6 hours.

• Separate the aqueous layer and wash the organic layer with water.

• Combine the aqueous layers and saturate with sodium chloride.

• Extract the sulfinate salt with an appropriate organic solvent (e.g., dichloromethane).

• Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the sodium sulfinate salt.

Step 2: Synthesis of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile and 2-(Phenylsulfonyl)acetonitrile

• Dissolve the corresponding sodium sulfinate salt (1 equivalent) in a suitable polar aprotic solvent, such as dimethylformamide (DMF).

• Add chloroacetonitrile (1.2 equivalents) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

References

• 1. Page loading... [guidechem.com]
• 2. (苯磺酰)乙腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. (苯磺酰)乙腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. (PHENYLSULFONYL)ACETONITRILE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. (PHENYLSULFONYL)ACETONITRILE | 7605-28-9 [chemicalbook.com]

Validating Experimental Results of Reactions with 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile: A Comparative Guide

Disclaimer: Direct experimental data for reactions involving 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is limited in the reviewed scientific literature. This guide provides a comparative analysis based on the well-established reactivity of analogous α-sulfonyl acetonitriles and related activated methylene compounds. The experimental protocols and data presented are derived from closely related molecules and are intended to serve as a predictive baseline for the performance of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

This document offers a comparative guide on the expected experimental outcomes of reactions involving 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile. The guide is structured to provide researchers, scientists, and drug development professionals with a framework for designing experiments, including potential alternative reagents and expected quantitative outcomes based on analogous chemical systems.

α-Alkylation Reactions

The methylene protons in 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile are activated by the adjacent electron-withdrawing sulfonyl and cyano groups, facilitating deprotonation and subsequent alkylation with various electrophiles. This reactivity is a cornerstone for carbon-carbon bond formation.

Comparative Performance of Activated Acetonitriles in α-Alkylation

Substrate	Electrophile	Base	Solvent	Temp. (°C)	Yield (%)	Reference Analogue
Phenylacetonitrile	Benzyl alcohol	KOtBu	Toluene	120	High	[1]
Diphenylacetonitrile	Allyl bromide	aq. NaOH	DMSO	RT	76	[2]
Phenylacetonitrile	p-Methoxybenzyl alcohol	CuCl₂/TMEDA, t-BuOK	Toluene	140	80	[3]
3,4-Dimethoxyphenylacetonitrile	4-Chlorobenzyl alcohol	CuCl₂/TMEDA, t-BuOK	Toluene	140	70	[4]

Experimental Protocol: Copper-Catalyzed α-Alkylation of an Aryl Acetonitrile with a Benzyl Alcohol

This protocol is adapted from a procedure for the alkylation of aryl acetonitriles with benzyl alcohols and serves as a representative method.[3][4]

• Preparation: Under an argon atmosphere, a flame-dried Schlenk tube is charged with anhydrous CuCl₂ (5 mol%), t-BuOK (30 mol%), and a solution of TMEDA (5 mol%) in toluene (1 mL). The mixture is stirred for 5 minutes until the solids are partially dissolved.

• Reaction: The benzyl alcohol (1 mmol) and the aryl acetonitrile (0.5 mmol) are added, and the reaction mixture is heated to 140 °C for 24 hours in the sealed tube in a preheated oil bath.

• Work-up: After cooling to room temperature, ethyl acetate is added, and the reaction mixture is filtered through a short pad of silica gel.

• Purification: The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography to afford the desired α-alkylated nitrile.

Diagram: General Workflow for α-Alkylation

Caption: Workflow for the α-alkylation of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Condensation Reactions with Aldehydes and Ketones

Similar to other activated methylene compounds, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is expected to undergo Knoevenagel-type condensation reactions with aldehydes and ketones to yield α,β-unsaturated products.

Comparative Performance of Activated Methylene Compounds in Condensation Reactions

Activated Methylene Compound	Carbonyl Compound	Catalyst/Base	Solvent	Temp. (°C)	Yield (%)	Reference Analogue
Malononitrile	Benzaldehyde	Piperidine	Ethanol	Reflux	High	General Knowledge
Ethyl Cyanoacetate	Cyclohexanone	Piperidine	Ethanol	Reflux	High	General Knowledge
Phenylacetonitrile	Benzaldehyde	NaOEt	Ethanol	RT	Moderate	General Knowledge
β-Naphthol and Acetonitrile	Aromatic Aldehydes	Tetrachlorosilane	Neat	RT	High	[5]

Experimental Protocol: Base-Catalyzed Condensation with an Aldehyde

This is a general procedure for a Knoevenagel-type condensation.

• Setup: To a solution of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1 mmol) and an aldehyde (1 mmol) in ethanol (10 mL), add a catalytic amount of piperidine (0.1 mmol).

• Reaction: The reaction mixture is heated at reflux and monitored by TLC.

• Work-up: After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• Purification: The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate), washed with dilute acid and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by recrystallization or column chromatography.

Diagram: Condensation Reaction Pathway

Caption: Knoevenagel-type condensation pathway.

Synthesis of Heterocycles

The presence of the nitrile and the activated methylene group makes 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile a potential precursor for the synthesis of various heterocyclic systems, such as pyridines, pyrimidines, and thiophenes, through reactions with appropriate bifunctional reagents.

Comparative Synthesis of Heterocycles from Activated Acetonitriles

Acetonitrile Derivative	Reagent(s)	Heterocycle Formed	Conditions	Yield (%)	Reference Analogue
Malononitrile	Chalcone	Pyridine	NaH, DMF	Good	General Knowledge
Ethyl Cyanoacetate	Thiourea	Pyrimidine	NaOEt, EtOH	High	General Knowledge
Benzoylacetonitrile	Hydrazine	Pyrazole	Acetic acid, EtOH	High	[6]
Malononitrile	Sulfur, Amine	Thiophene (Gewald Reaction)	Ethanol	High	General Knowledge

Experimental Protocol: Synthesis of a Substituted Pyridine (Illustrative)

This protocol illustrates a general approach to pyridine synthesis from an activated acetonitrile.

• Reaction Setup: In a round-bottom flask, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (1 mmol) and an α,β-unsaturated ketone (chalcone analog, 1 mmol) are dissolved in a suitable solvent like ethanol or DMF.

• Base Addition: A base, such as sodium ethoxide or sodium hydride (1.1 mmol), is added portion-wise at room temperature.

• Reaction: The mixture is stirred at room temperature or heated to reflux, with the progress monitored by TLC. An oxidizing agent (e.g., air, DDQ) may be required for aromatization.

• Work-up and Purification: The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography.

Diagram: Logical Flow for Heterocycle Synthesis

Caption: General scheme for the synthesis of heterocyclic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. US3755412A - Alkylation of acetonitriles - Google Patents [patents.google.com]
• 3. helios.eie.gr [helios.eie.gr]
• 4. helios.eie.gr [helios.eie.gr]
• 5. researchgate.net [researchgate.net]
• 6. CAS 5697-44-9: 2-[(4-Methylphenyl)sulfonyl]acetonitrile [cymitquimica.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols:

Before commencing any disposal procedures, it is imperative to handle 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile with the appropriate safety measures. This compound is classified as harmful if swallowed, in contact with skin, or inhaled.[1][2] Therefore, all handling of the compound and its waste must be conducted in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate personal protective equipment (PPE).[3]

Personal Protective Equipment (PPE) Requirements:

• Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent skin contact.[4]

• Eye Protection: Chemical safety goggles or a face shield must be worn.[3]

• Protective Clothing: A lab coat should be worn to protect against accidental spills.[3]

Waste Classification and Segregation: A Critical Step

Due to its chemical structure, containing both a halogen (chlorine) and a sulfone group, 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile waste must be classified and handled as hazardous halogenated organic waste .[5][6]

Key Segregation Principles:

• Separate from Non-Halogenated Waste: To prevent cross-contamination and increased disposal costs, never mix waste containing this compound with non-halogenated solvent waste.[7]

• Avoid Incompatible Materials: Do not mix this waste with incompatible chemicals such as strong acids, bases, or oxidizing agents to prevent potentially dangerous reactions.[4]

Step-by-Step Disposal Procedure

The recommended and safest method for the disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is through a licensed hazardous waste disposal service.[1][8] On-site chemical treatment is not recommended without specific, validated procedures for this compound.

• Waste Collection:

  • Collect all waste containing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, including unused product, reaction byproducts, and contaminated materials (e.g., pipette tips, gloves, and absorbent paper), in a designated, leak-proof, and chemically compatible container.[3][9]

  • For solid waste, use a clearly labeled, sealed bag or container.[3] For liquid waste, a container with a secure screw cap is required.[3]

• Container Labeling:

  • All waste containers must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste".[8]

    • The full chemical name: "2-[(4-Chlorobenzyl)sulfonyl]acetonitrile".[3]

    • Appropriate hazard warnings (e.g., "Toxic," "Harmful").[10]

    • The date when the waste was first added to the container.

• Temporary Storage:

  • Store the sealed and labeled waste container in a designated, secure, cool, and well-ventilated satellite accumulation area within the laboratory.[4][11]

  • Ensure the storage area is away from sources of ignition and incompatible materials.[4]

  • Secondary containment is recommended to mitigate leaks and spills.[7]

• Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[8]

  • The preferred method of disposal for halogenated organic compounds is high-temperature incineration in a permitted facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[9][12]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Small Spills:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material such as sand, diatomaceous earth, or a universal binding agent.[7]

  • Collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled container for disposal as hazardous waste.

  • Clean the spill area thoroughly.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team or EHS department for assistance.

Quantitative Data Summary

Parameter	Information
Chemical Name	2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
CAS Number	1851-09-8
Molecular Formula	C₈H₆ClNO₂S
GHS Hazard Statements	H302: Harmful if swallowed.[2][10]H312: Harmful in contact with skin.[2][10]H332: Harmful if inhaled.[1][2]H315: Causes skin irritation.[10]H319: Causes serious eye irritation.[10]
Disposal Recommendation	Dispose of contents and container to an approved waste disposal plant.[1][13] The preferred method is incineration by a licensed hazardous material disposal company.[8][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Caption: Disposal workflow for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. chemical-label.com [chemical-label.com]
• 3. benchchem.com [benchchem.com]
• 4. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 5. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. carlroth.com [carlroth.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. 2-(4-Chlorobenzenesulfonyl)acetonitrile | C8H6ClNO2S | CID 735829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. solvent-recyclers.com [solvent-recyclers.com]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS No. 175137-57-2). Adherence to these procedures is critical for ensuring personnel safety and minimizing environmental risk in the laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

GHS Hazard Classification: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is classified as a hazardous substance. The primary hazards, as identified by the Globally Harmonized System (GHS), are outlined below.[1] It is imperative to use appropriate personal protective equipment to mitigate these risks.

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[1]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[1]	Protects against splashes and airborne particles that can cause serious eye irritation.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective apron.[1]	Prevents skin contact that can lead to irritation.[1]
Respiratory Protection	A NIOSH/MSHA-approved respirator should be used in poorly ventilated areas or when dust/aerosols may be generated.[2]	Mitigates the risk of inhaling the substance, which can cause respiratory tract irritation.[1]
Foot Protection	Closed-toe shoes are mandatory in the laboratory.[2]	Provides general protection against spills and falling objects.

Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of the compound and ensuring a safe laboratory environment.

Handling Procedures:

• Ventilation: Always handle 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not breathe dust or aerosols.[1]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in handling areas.

• Spill Prevention: Use appropriate tools and techniques to minimize the generation of dust and prevent spills.

Storage Conditions:

• Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

• Temperature: Store in a cool environment.

• Incompatibilities: Store away from strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Protocol
If Inhaled	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[1]
In Case of Skin Contact	Immediately wash off with soap and plenty of water. Consult a physician.[1]
In Case of Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]
If Swallowed	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1]

Disposal Plan

All waste containing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile must be treated as hazardous waste.

Waste Segregation and Collection:

• Collect all contaminated solids and solutions in designated, clearly labeled, and sealed hazardous waste containers.

• This compound is a halogenated organic substance and should be collected in a "Halogenated Organic Waste" container.[4] Do not mix with non-halogenated waste.[4]

Disposal Method:

• The material should be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

• Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

• Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard workflow for the safe handling and disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Caption: Workflow for handling and disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

References

• 1. aaronchem.com [aaronchem.com]
• 2. benchchem.com [benchchem.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. benchchem.com [benchchem.com]